((2-Chloropropoxy)methyl)benzene

Core Science & Biosynthesis

What are the chemical and physical properties of ((2-Chloropropoxy)methyl)benzene?

In-Depth Technical Guide: Chemical, Physical, and Synthetic Properties of ((2-Chloropropoxy)methyl)benzene

Executive Summary

In the landscape of advanced organic synthesis and Active Pharmaceutical Ingredient (API) development, the strategic selection of bifunctional building blocks is critical. ((2-Chloropropoxy)methyl)benzene (CAS: 17229-23-1), also known as benzyl 2-chloropropyl ether, is a highly versatile intermediate. It features two orthogonal reactive sites: a robust benzyl ether protecting group and a reactive secondary alkyl chloride.

This whitepaper provides an authoritative analysis of its physicochemical properties, the mechanistic rationale behind its synthesis via modern Metal-Hydride Atom Transfer (MHAT) catalysis, and its downstream applications in drug development workflows.

Physicochemical Profiling and Structural Logic

The utility of ((2-Chloropropoxy)methyl)benzene stems from the differential reactivity of its functional groups. The benzyl ether moiety provides excellent steric and electronic shielding for the primary oxygen, remaining stable under strongly basic, mildly acidic, and nucleophilic conditions [3]. Conversely, the secondary chloride serves as a targeted electrophile for SN2 functionalization.

Table 1: Key Chemical and Physical Properties

Property	Value / Description
Chemical Name	((2-Chloropropoxy)methyl)benzene
Common Synonyms	Benzyl 2-chloropropyl ether; 1-Benzyloxy-2-chloropropane
CAS Number	17229-23-1
Molecular Formula	C10H13ClO
Molecular Weight	184.66 g/mol
SMILES String	CC(Cl)COCc1ccccc1
Physical State	Colorless to pale yellow oil
Orthogonality	Benzyl ether (cleaved by H2, Pd/C); Chloride (displaced by nucleophiles)

Synthetic Methodology: The Catalytic MHAT Paradigm

Causality & Mechanistic Rationale

Traditionally, hydrohalogenation of unactivated alkenes (like allyl benzyl ether) relies on gaseous HCl. This classical approach proceeds via a carbocation intermediate, which is highly susceptible to 1,2-hydride shifts (yielding regioisomeric mixtures) and requires harshly acidic conditions that can prematurely cleave benzyl ethers [2, 3].

To bypass these failure modes, modern synthesis employs Cobalt-Catalyzed Metal-Hydride Atom Transfer (MHAT) [1, 4]. Pioneered by Carreira and Gaspar, this method uses a Co(II) precatalyst, phenylsilane (PhSiH3) as a hydride source, and p-toluenesulfonyl chloride (p-TsCl) as a mild chlorine radical donor.

Why this works: The Co(III)-H active species transfers a hydrogen atom to the terminal alkene, generating a carbon-centered radical at the more substituted position (Markovnikov selectivity). Because the intermediate is a radical rather than a carbocation, skeletal rearrangements are suppressed. The radical then abstracts a chlorine atom from p-TsCl, yielding the target secondary chloride while leaving the acid-sensitive benzyl ether completely intact [1].

Figure 1: Cobalt-catalyzed Metal-Hydride Atom Transfer (MHAT) hydrochlorination cycle.

Step-by-Step Experimental Protocol

Note: This protocol is designed as a self-validating system. Colorimetric shifts and specific TLC/NMR checkpoints ensure reaction fidelity.

• Catalyst Activation: In an oven-dried Schlenk flask under argon, dissolve 2.0 mol% of the Co(II) catalyst (e.g., Carreira's Cobalt complex) in anhydrous ethanol (0.25 M relative to substrate). The solution will exhibit a pale color.

• Substrate Addition: Add 1.0 equivalent of allyl benzyl ether. Stir for 2 minutes to ensure homogenization.

• Reagent Introduction: Sequentially add 1.2 equivalents of p-TsCl (solid) followed by the dropwise addition of 1.2 equivalents of phenylsilane (PhSiH3).

• Self-Validation Checkpoint 1 (Visual): Upon silane addition, the reaction mixture will rapidly transition to a deep purple/dark green hue, confirming the generation of the active Co(III)-H species.

• Reaction Maturation: Stir the mixture at room temperature for 4–6 hours.

• Self-Validation Checkpoint 2 (Analytical): Monitor via TLC (Hexane:CH2Cl2 2:1). Quench a 50 µL aliquot, evaporate, and run a crude 1H NMR. The reaction is complete when the terminal alkene multiplets (δ 5.1–5.9 ppm) disappear and the secondary chloride multiplet emerges at ~δ 4.1 ppm.

• Workup & Purification: Dilute with CH2Cl2, wash with 10% aqueous HCl, saturated NaHCO3, and brine. Dry over anhydrous Na2SO4, concentrate, and purify via flash column chromatography to yield ((2-Chloropropoxy)methyl)benzene as a colorless oil.

Table 2: Reaction Optimization & Causality Data

Conditions	Hydride Source	Halogen Source	Yield	Mechanistic Outcome
2 mol% Co(II), EtOH, RT	PhSiH3	p-TsCl	>80%	Clean Markovnikov addition via radical XAT [1].
HCl gas, Et2O, 0 °C	N/A	HCl	<40%	Complex mixture; carbocation rearrangements & ether cleavage [2].
No Co(II) Catalyst	PhSiH3	p-TsCl	0%	No MHAT initiation; starting material recovered.

Downstream Workflow in Drug Development

In pharmaceutical synthesis, ((2-Chloropropoxy)methyl)benzene acts as a masked amino-alcohol or ether-alcohol precursor. The orthogonality of the molecule allows chemists to perform high-yielding nucleophilic substitutions on the secondary chloride without disturbing the primary oxygen. Once the desired architecture is built, the benzyl group is cleanly removed.

Figure 2: Orthogonal synthetic workflow utilizing the secondary chloride and benzyl ether.

Workflow Execution:

• SN2 Substitution: The secondary chloride is reacted with a primary or secondary amine in the presence of a mild base (e.g., K2CO3) and an iodide catalyst (Finkelstein conditions) in acetonitrile.

• Global Deprotection: The resulting intermediate is subjected to catalytic hydrogenolysis (H2 gas, 10% Pd/C in methanol). The palladium catalyst selectively cleaves the benzylic C-O bond, liberating toluene as a byproduct and yielding the free primary alcohol [3].

References

• Gaspar, B., & Carreira, E. M. (2008). Catalytic Hydrochlorination of Unactivated Olefins with para-Toluenesulfonyl Chloride.
• Master Organic Chemistry. (2013). Hydrohalogenation of Alkenes and Markovnikov's Rule. Master Organic Chemistry.
• BenchChem. (2025). A Comparative Guide to Allyl and Benzyl Ether Protecting Groups. BenchChem Technical Resources.
• Beilstein Journal of Organic Chemistry. (2024).

A Technical Guide to the Structural Elucidation of ((2-Chloropropoxy)methyl)benzene Utilizing ¹H and ¹³C NMR Spectroscopy

This in-depth technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy data for ((2-Chloropropoxy)methyl)benzene. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of the compound's spectral features, underpinned by fundamental principles of NMR spectroscopy. The guide also outlines a standard experimental protocol for acquiring high-quality NMR data for similar small organic molecules.

Introduction

((2-Chloropropoxy)methyl)benzene is a benzyloxy derivative with potential applications in organic synthesis and as a building block in the development of novel chemical entities. Unambiguous structural confirmation is a critical aspect of chemical research and development, with NMR spectroscopy standing as the premier analytical technique for the detailed molecular-level characterization of organic compounds. This guide will delve into the predicted ¹H and ¹³C NMR spectra of ((2-Chloropropoxy)methyl)benzene, providing a framework for its identification and the assignment of its proton and carbon signals.

Molecular Structure and Atom Numbering

To facilitate the discussion of the NMR data, the atoms in ((2-Chloropropoxy)methyl)benzene are numbered as illustrated in the diagram below. This numbering system will be used consistently throughout this guide to refer to specific protons and carbons.

Caption: Molecular structure and atom numbering for ((2-Chloropropoxy)methyl)benzene.

¹H NMR Spectroscopy Data (Predicted)

The ¹H NMR spectrum of ((2-Chloropropoxy)methyl)benzene is predicted to exhibit distinct signals corresponding to the aromatic protons of the benzene ring and the aliphatic protons of the (2-chloropropoxy)methyl substituent. The predicted chemical shifts (δ) are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) standard.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H2, H3, H4, H5, H6	7.25 - 7.40	Multiplet	5H	-
H7	~4.60	Singlet	2H	-
H10	~4.20	Multiplet	1H	~6.5
H9	~3.70	Doublet of doublets	2H	J = 10.5, 5.0
H12	~1.50	Doublet	3H	~6.5

Interpretation of the ¹H NMR Spectrum

• Aromatic Protons (H2-H6): The five protons on the monosubstituted benzene ring are expected to resonate in the aromatic region, typically between 7.25 and 7.40 ppm. Due to complex spin-spin coupling between these protons, the signal is predicted to appear as a multiplet.[1]

• Methylene Protons (H7): The two protons of the methylene group (C7) are adjacent to the benzene ring and an oxygen atom. This chemical environment leads to a predicted downfield shift to approximately 4.60 ppm. As there are no adjacent protons, this signal is expected to be a singlet.

• Methine Proton (H10): The single proton on C10 is attached to a carbon bearing a chlorine atom, which is an electronegative substituent that causes a significant downfield shift to around 4.20 ppm. This proton is coupled to the adjacent methylene protons (H9) and the methyl protons (H12), resulting in a complex multiplet. A sextet or a doublet of quartets might be observed depending on the resolution. The coupling constant with the methyl protons is expected to be around 6.5 Hz.[2]

• Methylene Protons (H9): These two diastereotopic protons are adjacent to an oxygen atom and a chiral center (C10), making them chemically non-equivalent. They are expected to resonate around 3.70 ppm. They will be split by the methine proton (H10), resulting in a doublet of doublets.

• Methyl Protons (H12): The three protons of the methyl group are attached to the chiral center (C10) and are coupled to the methine proton (H10). This will result in a doublet at approximately 1.50 ppm, with a coupling constant of about 6.5 Hz.[2]

¹³C NMR Spectroscopy Data (Predicted)

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. For ((2-Chloropropoxy)methyl)benzene, ten distinct carbon signals are predicted. Chemical shifts are reported in ppm relative to TMS.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C1	~138
C2, C6	~128
C3, C5	~128.5
C4	~127.5
C7	~72
C9	~75
C10	~55
C12	~20

Interpretation of the ¹³C NMR Spectrum

• Aromatic Carbons (C1-C6): The carbons of the benzene ring are expected to resonate in the typical aromatic region of 125-140 ppm.[3][4] The quaternary carbon (C1) attached to the substituent will be the most downfield of the ring carbons, at approximately 138 ppm. The other aromatic carbons (C2-C6) will have slightly different chemical shifts due to their positions relative to the substituent, but they are all predicted to fall within the 127-129 ppm range.[5][6]

• Methylene Carbon (C7): This carbon is attached to both the benzene ring and an oxygen atom, leading to a predicted chemical shift of around 72 ppm.

• Methylene Carbon (C9): This carbon is bonded to an oxygen atom and is part of the propyl chain. Its chemical shift is predicted to be around 75 ppm.

• Methine Carbon (C10): The direct attachment of the electronegative chlorine atom to this carbon will cause a significant downfield shift to approximately 55 ppm.

• Methyl Carbon (C12): The methyl carbon is in a typical aliphatic environment and is predicted to have a chemical shift of around 20 ppm.[7]

Experimental Protocol for NMR Data Acquisition

The following is a generalized protocol for acquiring high-quality ¹H and ¹³C NMR spectra for a small organic molecule like ((2-Chloropropoxy)methyl)benzene.

Caption: Workflow for NMR data acquisition and analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified ((2-Chloropropoxy)methyl)benzene sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). The choice of solvent is crucial as its residual peak should not overlap with signals of interest.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution to serve as a reference for the chemical shifts (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Tuning:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent. This step is essential for maintaining a stable magnetic field.

  • Shim the magnetic field to achieve a high degree of homogeneity, which is critical for obtaining sharp, well-resolved NMR signals.

  • Tune and match the probe for both the ¹H and ¹³C frequencies to ensure optimal sensitivity.

• ¹H NMR Spectrum Acquisition:

  • Set the appropriate spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Apply a calibrated 90° pulse.

  • Set the acquisition time to at least 2-3 seconds to ensure good digital resolution.

  • A relaxation delay of 1-2 seconds is typically sufficient for qualitative ¹H NMR.

  • Acquire a suitable number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Spectrum Acquisition:

  • Set the spectral width to encompass the full range of expected carbon chemical shifts (e.g., 0-220 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum by removing ¹H-¹³C coupling, resulting in single lines for each unique carbon.[8]

  • A longer relaxation delay (e.g., 2-5 seconds) may be necessary for quaternary carbons, which have longer relaxation times.[3]

  • A larger number of scans will be required for ¹³C NMR due to the low natural abundance of the ¹³C isotope and its lower gyromagnetic ratio. The number of scans can range from several hundred to several thousand depending on the sample concentration.

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Perform a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS signal to 0 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

  • Analyze the multiplicities and coupling constants in the ¹H NMR spectrum to deduce the connectivity of the protons.

  • Assign the peaks in both the ¹H and ¹³C NMR spectra to the corresponding atoms in the molecule.

Conclusion

This technical guide has provided a detailed, albeit predicted, analysis of the ¹H and ¹³C NMR spectra of ((2-Chloropropoxy)methyl)benzene. The interpretation of the chemical shifts, multiplicities, and coupling constants, grounded in the fundamental principles of NMR spectroscopy, allows for a confident structural elucidation of the molecule. The outlined experimental protocol serves as a robust starting point for researchers to acquire high-quality NMR data for this and similar compounds, ensuring accurate and reliable characterization, a cornerstone of modern chemical and pharmaceutical research.

References

• BenchChem. (2025). Confirming the Structure of 1-Chloro-2-(2-methylpropoxy)benzene: A 2D NMR Comparison Guide.
• National Center for Biotechnology Information. (n.d.). (2-Chloropropyl)benzene. PubChem.
• National Center for Biotechnology Information. (n.d.). (2-Chloropropoxy)benzene. PubChem.
• Aceschem. (n.d.). CAS 17229-23-1 | ((2-Chloropropoxy)methyl)benzene.
• Aromsyn Co.,Ltd. (n.d.). 17229-23-1 | ((2-Chloropropoxy)methyl)benzene.
• SpectraBase. (n.d.). 1-Chloro-4-(2-methylpropyl)benzene.
• Reich, H. J. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data.
• ResearchGate. (n.d.). 13 C NMR chemical shifts (solid and solution state) of the benzene rings in 1 -14.
• ChemicalBook. (n.d.). Benzene(71-43-2) 13C NMR spectrum.
• Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants.
• LibreTexts. (2019, August 12). 5.6: 13C-NMR Spectroscopy. Chemistry LibreTexts.
• Clark, J. (n.d.). interpreting C-13 NMR spectra. Chemguide.
• ChemHelper. (2015, April 22). Proton NMR Skills (Benzene Derivatives) - Part 1 [Video]. YouTube.
• LibreTexts. (2019, August 12). 5.6: 13C-NMR Spectroscopy. Chemistry LibreTexts.
• Clark, J. (n.d.). interpreting C-13 NMR spectra. Chemguide.
• Defense Technical Information Center. (n.d.). Synthesis of 2-Methoxypropyl Benzene for Epitope Imprinting.
• Shapiro, B. L., & Mohrmann, L. E. (1977). A compilation of aromatic proton chemical shifts in mono- and di- substituted benzenes. Journal of Physical and Chemical Reference Data, 6(3), 919-991.

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Thermodynamic Stability and Physicochemical Profiling of ((2-Chloropropoxy)methyl)benzene: A Technical Guide

Executive Summary

((2-Chloropropoxy)methyl)benzene (CAS: 17229-23-1)[1], also known as benzyl 2-chloropropyl ether, is a versatile unsymmetrical ether utilized as a synthetic building block in pharmaceutical development. Structurally, it features a robust benzylic moiety coupled with a reactive secondary alkyl chloride. This dual-functionality makes it highly valuable for sequential substitution reactions, but it also introduces significant thermodynamic instability at elevated temperatures.

This whitepaper provides an in-depth analysis of the compound's thermodynamic stability, predictive boiling point profiling, and field-proven experimental protocols for handling and purification. By understanding the causality behind its thermal degradation, process chemists can avoid catastrophic yield losses during scale-up and purification.

Physicochemical Properties & Predictive Thermodynamics

Because halogenated benzylic ethers are prone to thermal degradation, empirical atmospheric boiling points are rarely documented without accompanying decomposition data. We must rely on predictive thermodynamics (e.g., Benson group additivity and the Joback method) combined with vacuum distillation extrapolations.

Quantitative Physicochemical Profile

Property	Value	Method / Source
IUPAC Name	((2-Chloropropoxy)methyl)benzene	Nomenclature
CAS Number	17229-23-1	Empirical Database[1]
Molecular Formula	C10H13ClO	Structural Analysis[1]
Molecular Weight	184.66 g/mol	Calculated[1]
SMILES	CC(Cl)COCc1ccccc1	Structural Analysis[2]
Estimated BP (760 mmHg)	240 °C – 245 °C	Predictive (Joback Method)
Estimated BP (10 mmHg)	115 °C – 120 °C	Clausius-Clapeyron Extrapolation
Density	~ 1.08 g/cm³	Predictive

Thermodynamic Causality of the Boiling Point: The boiling point of ((2-Chloropropoxy)methyl)benzene is significantly elevated compared to its non-halogenated analog, benzyl propyl ether (BP ~206 °C). The introduction of the highly electronegative chlorine atom creates a strong permanent dipole. This enhances intermolecular Keesom forces (dipole-dipole interactions), requiring greater thermal energy to achieve the vapor pressure necessary for boiling. However, the thermal energy required to reach ~245 °C exceeds the activation energy for the cleavage of the C-Cl bond, making atmospheric distillation impossible.

Thermodynamic Stability & Mechanistic Degradation

The thermodynamic stability of ((2-Chloropropoxy)methyl)benzene is compromised by two interacting functional groups: the secondary chloride and the benzylic ether.

A. Thermal Dehydrohalogenation (E1/E2 Pathway)

Secondary alkyl chlorides have a relatively low bond dissociation energy (~335 kJ/mol). At temperatures exceeding 150 °C, the molecule undergoes thermally driven dehydrohalogenation. The adjacent beta-hydrogens (on the methyl group) are sterically accessible, facilitating an elimination reaction that yields allyl benzyl ether and hydrogen chloride (HCl) gas.

B. Autocatalytic Ether Cleavage

The generation of HCl from the primary degradation pathway acts as a catastrophic autocatalyst. The benzylic ether oxygen is easily protonated by the liberated HCl, converting it into an excellent leaving group. Subsequent nucleophilic attack by the chloride ion cleaves the ether, yielding benzyl chloride and propylene glycol derivatives.

Fig 1. Thermal degradation and autocatalytic cleavage pathways.

C. Synthesis Context

It is worth noting that this compound is often synthesized via the Markovnikov hydrochlorination of allyl benzyl ether. Standard protocols utilize a Cobalt(II) complex catalyst and p-toluenesulfonyl chloride (p-TsCl) as the chlorine source at room temperature to avoid the reverse thermal degradation pathway described above[3].

Field-Proven Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal checks to verify that the compound remains thermodynamically stable during analysis and purification.

Protocol 1: Precise Boiling Point Determination via DSC/TGA

Standard distillation cannot accurately determine the atmospheric boiling point due to concurrent degradation. Differential Scanning Calorimetry (DSC) coupled with Thermogravimetric Analysis (TGA) isolates the phase transition from the degradation event.

• Sample Preparation: Weigh 1–3 mg of the synthesized ((2-Chloropropoxy)methyl)benzene into a pierced aluminum crucible. The pierced lid allows vapor escape while maintaining a slight internal equilibrium.

• Atmospheric Control: Place the crucible in the DSC/TGA furnace. Purge the system with high-purity dry Nitrogen (N₂) at a flow rate of 50 mL/min to prevent oxidative degradation of the benzylic position.

• Thermal Ramping: Apply a controlled heating rate of 10 °C/min from 25 °C to 300 °C.

• Data Interpretation (Self-Validation):

  • Boiling Point: Identified as a sharp endothermic peak on the DSC curve correlating with a rapid, single-step mass loss on the TGA curve.

  • Degradation: Identified as an exothermic peak (due to bond cleavage/rearrangement) or a multi-step mass loss.

• Extrapolation: Use the onset temperature of the endotherm at various reduced pressures to plot a Clausius-Clapeyron curve, allowing safe mathematical extrapolation of the atmospheric boiling point.

Fig 2. DSC/TGA workflow for safe boiling point determination.

Protocol 2: Safe Vacuum Distillation & Purification

To purify the compound without triggering the autocatalytic degradation loop, high-vacuum short-path distillation must be employed.

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all joints are greased with high-vacuum silicone to prevent atmospheric leaks.

• Acid Scavenging (Critical Step): Add 1-2 wt% of anhydrous potassium carbonate (K₂CO₃) or a non-volatile epoxide (e.g., epoxidized soybean oil) directly into the distillation flask. Causality: This acts as an in-situ acid scavenger. If trace dehydrohalogenation occurs, the scavenger neutralizes the HCl, preventing the autocatalytic cleavage of the benzylic ether.

• Vacuum Application: Apply a vacuum of ≤ 5 mmHg. Self-Validation Check: Monitor the vacuum gauge. A sudden spike in pressure indicates the generation of HCl gas (thermal degradation). If this occurs, immediately halt heating.

• Fraction Collection: Gradually heat the oil bath. Collect the main fraction at a vapor temperature of approximately 105 °C – 115 °C (at 5 mmHg).

• Storage: Store the purified colorless oil under an argon atmosphere at 2–8 °C to suppress slow, ambient-temperature auto-oxidation.

References

• Aceschem. "CAS 17229-23-1 | ((2-Chloropropoxy)methyl)benzene." Product Catalog.
• GuideChem. "((2-Chloropropoxy)methyl)benzene CAS 1015176-63-2 / 17229-23-1." Chemical Database.
• Wiley-VCH. "Supporting Information: Cobalt-Catalyzed Markovnikov Hydrochlorination of Unactivated Alkenes." Advanced Synthesis & Catalysis.

• Joback, K. G., & Reid, R. C. "Estimation of pure-component properties from group-contributions." Chemical Engineering Communications, 1987. Available at:[Link]

• Smith, M. B., & March, J. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." John Wiley & Sons, 2007. Available at:[Link]

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• 3. application.wiley-vch.de [application.wiley-vch.de]

Preliminary Reactivity Studies of ((2-Chloropropoxy)methyl)benzene in Organic Synthesis

An In-depth Technical Guide

Abstract: ((2-Chloropropoxy)methyl)benzene is a bifunctional chemical entity featuring both a secondary alkyl chloride and a benzylic ether. This combination of functionalities suggests its potential utility as a versatile reagent in multistep organic synthesis, particularly in the construction of complex pharmaceutical intermediates and functional materials.[1] This guide provides a preliminary exploration of its synthesis, characterization, and fundamental reactivity. We will delve into its behavior as an alkylating agent via nucleophilic substitution at the chloro-substituted carbon and investigate the stability and cleavage of the benzylic ether moiety, assessing its potential as a novel protecting group for alcohols. Detailed experimental protocols, mechanistic discussions, and safety considerations are presented to provide a foundational understanding for researchers and drug development professionals.

Introduction to ((2-Chloropropoxy)methyl)benzene

((2-Chloropropoxy)methyl)benzene (CAS No. 17229-23-1) is an aromatic compound possessing two distinct reactive sites.[2] The first is a secondary alkyl chloride, a functional group amenable to nucleophilic substitution and elimination reactions. The second is a benzyl ether, a common protecting group for alcohols, which is stable under a variety of conditions but can be cleaved selectively.[3] This dual functionality makes it an intriguing building block for synthetic chemists. Its structure allows for sequential reactions, where one functional group can be reacted while the other remains intact, to be manipulated in a subsequent step. This guide aims to elucidate the fundamental reactivity patterns of this compound to enable its effective utilization in synthetic design.

Physicochemical Properties and Spectroscopic Analysis

A summary of the key physicochemical properties and predicted spectroscopic data for ((2-Chloropropoxy)methyl)benzene is provided below. This data is essential for reaction monitoring and product characterization.

Property	Value	Source
CAS Number	17229-23-1	[1][2]
Molecular Formula	C₁₀H₁₃ClO	[1][2]
Molecular Weight	184.66 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid (Predicted)	N/A
Boiling Point	~105-108 °C at 5 mmHg (Predicted)	N/A
¹H NMR (CDCl₃, 400 MHz)	δ 7.25-7.40 (m, 5H, Ar-H), 4.65 (s, 2H, -O-CH₂-Ph), 4.20 (m, 1H, -CH(Cl)-), 3.70 (m, 2H, -CH₂-CH(Cl)-), 1.60 (d, 3H, -CH(Cl)-CH₃)	Predicted
¹³C NMR (CDCl₃, 100 MHz)	δ 137.5 (Ar-C), 128.5 (Ar-CH), 127.9 (Ar-CH), 127.7 (Ar-CH), 72.0 (-O-CH₂-Ph), 70.5 (-O-CH₂-CH-), 58.0 (-CH(Cl)-), 22.5 (-CH₃)	Predicted
IR (Neat, cm⁻¹)	3030 (Ar C-H), 2970, 2865 (Aliphatic C-H), 1495, 1450 (Ar C=C), 1100 (C-O-C), 740, 695 (Ar C-H bend), 670 (C-Cl)	Predicted
Mass Spec (EI, m/z)	184/186 [M⁺], 91 [C₇H₇⁺, base peak], 149 [M-Cl]⁺	Predicted

Proposed Synthesis and Characterization

The most direct and reliable method for synthesizing ethers is the Williamson ether synthesis, which proceeds via an Sₙ2 mechanism.[4][5] We propose the synthesis of ((2-Chloropropoxy)methyl)benzene via the reaction of sodium benzylate with 1,2-dichloropropane. This pathway is chosen to minimize side reactions; using the alternative reactants (benzyl chloride and sodium 2-chloropropoxide) could lead to elimination reactions involving the secondary alkoxide.

Experimental Protocol: Synthesis of ((2-Chloropropoxy)methyl)benzene

Materials:

• Benzyl alcohol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• 1,2-Dichloropropane (excess)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and heating mantle

Safety Precautions:

• All operations should be performed in a well-ventilated fume hood.[6]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7]

• Sodium hydride is a highly flammable and water-reactive solid. Handle with extreme care under an inert atmosphere (e.g., nitrogen or argon).[5]

• 1,2-Dichloropropane is a flammable and toxic liquid. Avoid inhalation and skin contact.

Procedure:

• Flask Setup: A dry 250 mL three-neck round-bottom flask is equipped with a magnetic stir bar, a reflux condenser under a nitrogen atmosphere, and a dropping funnel.

• Alkoxide Formation: Anhydrous THF (100 mL) and benzyl alcohol (1.0 eq) are added to the flask. The solution is stirred and cooled to 0 °C in an ice bath. Sodium hydride (1.1 eq) is added portion-wise, allowing for the controlled evolution of hydrogen gas. The mixture is stirred at room temperature for 1 hour to ensure complete formation of the sodium benzylate.

• Alkylation: 1,2-Dichloropropane (3.0 eq, excess to favor mono-alkylation) is added via the dropping funnel.

• Reaction: The reaction mixture is heated to reflux (approx. 66 °C) and maintained for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[8]

• Work-up: After cooling to room temperature, the reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl solution. The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).[8]

• Purification: The combined organic layers are washed with water and brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by vacuum distillation or column chromatography on silica gel to yield pure ((2-Chloropropoxy)methyl)benzene.[8]

Synthesis Workflow Diagram

Caption: Sₙ2 mechanism for the reaction with sodium phenoxide.

Stability and Cleavage of the Benzylic Ether: A Potential Protecting Group

Benzyl ethers are widely used as protecting groups for alcohols due to their stability to basic, acidic, and many redox conditions. [3][9]They are typically cleaved by catalytic hydrogenolysis. The (2-chloropropoxy)methyl group attached to the benzyl ether could offer unique properties or alternative deprotection strategies.

Strategy: The primary use of a protecting group involves three stages: introduction (protection), stability during subsequent reactions, and selective removal (deprotection). [10][11] Protocol 4.2.1: Protection of a Primary Alcohol This protocol outlines the protection of cyclohexylmethanol as a model primary alcohol.

• Alkoxide Formation: In a manner similar to Section 3.1, deprotonate cyclohexylmethanol (1.0 eq) with NaH (1.1 eq) in anhydrous THF at 0 °C.

• Protection Step: Add ((2-Chloropropoxy)methyl)benzene (1.1 eq) to the resulting alkoxide solution.

• Reaction: Heat the mixture to reflux for 12 hours.

• Work-up: Perform an aqueous work-up as previously described to isolate the protected alcohol.

Protocol 4.2.2: Deprotection via Hydrogenolysis This is the standard method for cleaving a benzyl-type ether.

• Setup: Dissolve the protected alcohol from 4.2.1 in ethanol in a flask suitable for hydrogenation.

• Catalyst: Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Reaction: Purge the flask with hydrogen gas (H₂) and maintain a hydrogen atmosphere (typically using a balloon) while stirring vigorously at room temperature until the starting material is consumed (monitored by TLC).

• Work-up: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Rinse the pad with ethanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected alcohol (cyclohexylmethanol) and the byproduct, toluene.

Caption: Protection and deprotection strategy using the title compound.

Safety and Handling

As a chlorinated organic compound, ((2-Chloropropoxy)methyl)benzene should be handled with care. While specific toxicity data is not available, related compounds exhibit hazards that warrant precaution.

• General Handling: Use in a well-ventilated chemical fume hood. [6]Avoid inhalation of vapors and contact with skin and eyes. [7]* Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat. [12]* Flammability: The compound is expected to be a combustible liquid. Keep away from open flames, sparks, and hot surfaces. [6]* Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases. [6]* Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains. [13]

Summary and Future Outlook

This guide has outlined the fundamental characteristics and potential reactivity of ((2-Chloropropoxy)methyl)benzene. A plausible synthesis via Williamson etherification has been detailed. Preliminary studies suggest its utility as both an alkylating agent for various nucleophiles and as a novel protecting group for alcohols, cleavable by standard hydrogenolysis.

Future work should focus on:

• Optimizing the synthesis to maximize yield and minimize the formation of dialkylated byproducts.

• Exploring the full scope of its reactivity with a broader range of nucleophiles (N, S, C-based).

• Investigating the stereochemistry of the substitution reactions at the chiral center.

• Developing alternative deprotection strategies for the benzylic ether that may be influenced by the chloro-substituent.

• Applying this reagent in the total synthesis of a complex target molecule to demonstrate its practical utility.

References

• PubChem - NIH. (2-Chloropropyl)benzene | C9H11Cl | CID 231365. PubChem. Available at: [Link].

• Chemistry LibreTexts. Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Available at: [Link].

• K. C. Nicolaou Research Group. Protective Groups in Synthetic Organic Chemistry. Available at: [Link].

• Oxford Learning Link. Appendix 6: Protecting groups. Available at: [Link].

• Periodic Chemistry. Friedel-Crafts Alkylation. Available at: [Link].

• Organic Chemistry Portal. Protective Groups. Available at: [Link].

• Master Organic Chemistry. The Williamson Ether Synthesis. Available at: [Link].

• Chemistry LibreTexts. Preparing Ethers. Available at: [Link].

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Protocols & Analytical Methods

Protocol: A Step-by-Step Guide to the Synthesis of ((2-Chloropropoxy)methyl)benzene via Williamson Ether Synthesis

An Application Note and Protocol from the Desk of a Senior Application Scientist

Introduction and Scientific Context

((2-Chloropropoxy)methyl)benzene, with CAS number 17229-23-1, is a halogenated aromatic ether.[1][2] Its structure incorporates a versatile benzyl protecting group and a reactive chloropropyl chain, making it a potentially valuable intermediate for the synthesis of more complex molecules in pharmaceutical and materials science research. The presence of multiple functional groups allows for sequential, selective modifications, a desirable trait in multi-step synthetic campaigns.

This document provides a detailed, robust protocol for the synthesis of ((2-Chloropropoxy)methyl)benzene. The selected methodology is the Williamson ether synthesis, a cornerstone reaction in organic chemistry first reported in 1850.[3] This method was chosen for its reliability, high potential yield, and mechanistic simplicity. The synthesis proceeds via a bimolecular nucleophilic substitution (SN2) pathway, which involves the formation of a sodium alkoxide from 2-chloropropan-1-ol, followed by its reaction with benzyl chloride.[3][4] This approach is mechanistically favored because benzyl chloride is a primary halide, which minimizes the competing E2 elimination side reaction that can plague syntheses involving secondary or tertiary halides.[5][6]

This protocol is designed for researchers, scientists, and drug development professionals. It emphasizes not only the procedural steps but also the underlying chemical principles and critical safety considerations necessary for a successful and safe synthesis.

Reaction Mechanism and Rationale

The synthesis is a two-step, one-pot process based on the Williamson ether synthesis.

• Deprotonation: 2-chloropropan-1-ol is deprotonated by a strong, non-nucleophilic base, sodium hydride (NaH), in an anhydrous aprotic solvent like tetrahydrofuran (THF). This step is an acid-base reaction that irreversibly forms the sodium 2-chloropropoxide nucleophile.[7] The choice of NaH is strategic; it ensures complete and rapid formation of the alkoxide, with the only byproduct being benign hydrogen gas, which safely vents from the reaction system.

• Nucleophilic Substitution (SN2): The resulting alkoxide ion performs a backside attack on the electrophilic benzylic carbon of benzyl chloride. This concerted SN2 displacement of the chloride leaving group forms the desired ether product, ((2-Chloropropoxy)methyl)benzene, and a sodium chloride salt byproduct.[3]

Critical Safety and Handling (EHS)

This protocol involves hazardous materials that require strict adherence to safety procedures. All operations must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Personal Protective Equipment (PPE): Wear a flame-resistant lab coat, nitrile gloves (double-gloving is recommended), and tightly fitting safety goggles or a full-face shield at all times.[8][9]

• Sodium Hydride (NaH): A highly flammable solid that reacts violently with water to produce hydrogen gas, which can ignite. Handle exclusively under an inert atmosphere (e.g., nitrogen or argon). Never allow contact with water or protic solvents. Quench residual NaH carefully with isopropanol, followed by methanol, and then water, always with extreme caution and cooling.

• Benzyl Chloride: This reagent is a lachrymator (causes tearing), is corrosive, and is a potential carcinogen.[10] Avoid inhalation of vapors and any contact with skin or eyes.[11] Handle in a well-ventilated fume hood.[9]

• Tetrahydrofuran (THF): Anhydrous THF is highly flammable and can form explosive peroxides upon storage. Use only freshly distilled or inhibitor-free anhydrous solvent from a sealed container.

• Waste Disposal: All chemical waste, including solvents and reaction residues, must be disposed of according to institutional and local environmental regulations. Collect organic and aqueous waste in separate, labeled containers.

Materials and Equipment

Reagent / Solvent	Formula	MW ( g/mol )	Molarity/Purity	Amount	Moles (mmol)	Equiv.
2-Chloropropan-1-ol	C₃H₇ClO	94.54	98%	4.72 g	50.0	1.0
Sodium Hydride	NaH	24.00	60% disp. in oil	2.20 g	55.0	1.1
Benzyl Chloride	C₇H₇Cl	126.58	99%	6.96 g (6.3 mL)	55.0	1.1
Anhydrous THF	C₄H₈O	72.11	≥99.9%	200 mL	-	-
Diethyl Ether	(C₂H₅)₂O	74.12	Reagent Grade	150 mL	-	-
Saturated NH₄Cl (aq)	NH₄Cl	53.49	Saturated	50 mL	-	-
Brine (Saturated NaCl)	NaCl	58.44	Saturated	50 mL	-	-
Anhydrous MgSO₄	MgSO₄	120.37	Granular	~10 g	-	-

• 500 mL three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Septa and nitrogen/argon inlet with a bubbler

• Digital thermometer

• Addition funnel (100 mL)

• Reflux condenser

• Heating mantle with a temperature controller

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for purification (distillation or chromatography apparatus)

• TLC plates (silica gel 60 F₂₅₄), developing chamber, and UV lamp

Experimental Workflow: Step-by-Step Protocol

• Apparatus Setup: Assemble the 500 mL three-necked flask with a magnetic stir bar, a reflux condenser topped with a nitrogen/argon inlet, a rubber septum, and a glass stopper. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.

• Reagent Addition: Temporarily remove the glass stopper and add the sodium hydride (60% dispersion in mineral oil, 2.20 g, 55.0 mmol). Wash the NaH dispersion three times with anhydrous hexane (~10 mL each) to remove the mineral oil. Allow the NaH to settle, and carefully remove the hexane supernatant via cannula or a long-needled syringe. Place the flask under a steady, gentle flow of inert gas to evaporate any residual hexane.

• Solvent Addition: Add 150 mL of anhydrous THF to the flask via cannula or syringe. Begin stirring to create a fine suspension of NaH.

• Alcohol Addition: Cool the flask to 0 °C using an ice-water bath. Dissolve the 2-chloropropan-1-ol (4.72 g, 50.0 mmol) in 50 mL of anhydrous THF. Transfer this solution to the addition funnel and add it dropwise to the stirred NaH suspension over 30 minutes.

  • Expert Insight: This slow, cooled addition is crucial to control the exothermic reaction and the rate of hydrogen gas evolution. Vigorous bubbling will be observed.

• Completion of Deprotonation: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 60 minutes to ensure the complete formation of the sodium 2-chloropropoxide. The cessation of gas evolution is a good indicator that the reaction is complete.

• Electrophile Addition: Re-cool the reaction mixture to 0 °C. Add benzyl chloride (6.3 mL, 55.0 mmol) dropwise via syringe over 20 minutes. A white precipitate (NaCl) may begin to form.

• Reaction: After the addition, remove the ice bath and heat the mixture to reflux (approx. 66 °C for THF) using a heating mantle. Monitor the reaction progress using Thin Layer Chromatography (TLC) every 1-2 hours.[12]

  • TLC Monitoring: Use a 9:1 Hexane:Ethyl Acetate eluent. Spot the starting material (2-chloropropan-1-ol) and the reaction mixture. The product will be less polar than the starting alcohol, appearing as a new spot with a higher Rf value. The reaction is complete when the starting alcohol spot has disappeared. This typically takes 4-8 hours.

• Quenching: Once the reaction is complete, cool the flask to 0 °C. Cautiously quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution to destroy any unreacted NaH.

• Extraction: Transfer the mixture to a 500 mL separatory funnel. Add 100 mL of diethyl ether and shake vigorously. Allow the layers to separate. Remove the aqueous layer and extract it two more times with diethyl ether (2 x 25 mL).[12]

• Washing: Combine all organic layers and wash them once with 50 mL of brine (saturated NaCl solution). This step helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄). Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product as an oil.

• Purification: The crude product can be purified by either vacuum distillation or flash column chromatography on silica gel.[13]

  • Vacuum Distillation: This is the preferred method for larger scales. The product is expected to have a boiling point significantly higher than the starting materials.

  • Column Chromatography: Use a gradient eluent system, starting with pure hexane and gradually increasing the polarity with ethyl acetate (e.g., from 0% to 5% ethyl acetate in hexane).

• Characterization: Obtain the yield and characterize the pure product using NMR (¹H, ¹³C), IR spectroscopy, and Mass Spectrometry to confirm its identity and purity.[1][2]

  • Expected ¹H NMR (CDCl₃, 400 MHz): δ ~7.3 ppm (m, 5H, Ar-H), ~4.6 ppm (s, 2H, Ar-CH₂-O), ~3.6-3.8 ppm (m, 3H, -O-CH₂-CHCl-), ~1.3 ppm (d, 3H, -CH₃).

  • Expected ¹³C NMR (CDCl₃, 100 MHz): δ ~138 ppm (Ar-C), ~128.5 ppm (Ar-CH), ~127.8 ppm (Ar-CH), ~74 ppm (Ar-CH₂-O), ~72 ppm (-O-CH₂-), ~55 ppm (-CHCl-), ~21 ppm (-CH₃).

  • Expected IR (neat, cm⁻¹): ~3030 (Ar C-H stretch), ~2970, 2860 (Aliphatic C-H stretch), ~1495, 1450 (Ar C=C stretch), ~1100 (C-O ether stretch), ~740, 695 (Ar C-H bend).

References

• Connor, D. S., et al. (1972). BENZYL CHLOROMETHYL ETHER. Organic Syntheses, 52, 16. DOI: 10.15227/orgsyn.052.0016. Available at: [Link]

• Scribd. Synthesis and Purification of Alkyl Halide. [Online] Available at: [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). [Online] Available at: [Link]

• Hoffman, R. V. (1955). BENZYL 2-CHLOROETHYL ETHERS. Canadian Journal of Chemistry, 33(4), 655-661. DOI: 10.1139/v55-081. Available at: [Link]

• ChemHelp ASAP. (2019). synthesis & cleavage of benzyl ethers. YouTube. [Online] Available at: [Link]

• Wikipedia. Williamson ether synthesis. [Online] Available at: [Link]

• Google Patents. (1992). US5138110A - Process for the preparation of alkyl-halides.

• Chemistry LibreTexts. (2023). 10.6: Preparing Alkyl Halides from Alcohols. [Online] Available at: [Link]

• ResearchGate. BENZYL 2-CHLOROETHYL ETHERS. [Online] Available at: [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. [Online] Available at: [Link]

• Royal Society of Chemistry. (2024). Chapter 2: Synthetic Methods for Dialkyl Ethers. [Online] Available at: [Link]

• Scullion, F. AS Chemistry: Organic - Preparation and Purification of an Alkyl Halide. [Online] Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. PMC. [Online] Available at: [Link]

• Google Patents. (2001). US6320085B1 - Process for the preparation of benzyl-ethers.

• Chemistry LibreTexts. (2024). 16.10: Synthesis of Polysubstituted Benzenes. [Online] Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 231365, (2-Chloropropyl)benzene. [Online] Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. [Online] Available at: [Link]

• Kocienski, P. J., & Snaddon, T. N. 1-benzyloxymethoxy-1-hexyne. Organic Syntheses. [Online] Available at: [Link]

• Warnhoff, E. W., Martin, D. G., & Johnson, W. S. (1957). 2-CHLORO-2-METHYLCYCLOHEXANONE. Organic Syntheses, 37, 8. DOI: 10.15227/orgsyn.037.0008. Available at: [Link]

• SpectraBase. 1-Chloro-4-(2-methylpropyl)benzene. [Online] Available at: [Link]

• Sciencemadness Discussion Board. (2020). Blanc Chloromethylation - Removing BCME from Product. [Online] Available at: [Link]

• BYJU'S. (2020). Preparation of Alkyl Halides. [Online] Available at: [Link]

• NC State University Libraries. (2024). 16.10 Synthesis of Polysubstituted Benzenes. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Online] Available at: [Link]

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Catalytic hydrochlorination of allyl benzyl ether to ((2-Chloropropoxy)methyl)benzene

Target Product: ((2-Chloropropoxy)methyl)benzene Primary Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Strategic Rationale & Mechanistic Causality

Converting unactivated alkenes to alkyl chlorides with highly specific Markovnikov regioselectivity is a foundational transformation in medicinal chemistry. However, applying traditional hydrochlorination methods—such as the use of gaseous or aqueous HCl—to substrates like allyl benzyl ether presents a severe chemoselectivity challenge. The strong acidity of HCl typically induces the rapid cleavage of the benzyl ether protecting group, or promotes unwanted carbocation rearrangements and polymerization[1].

To bypass these destructive pathways, modern catalytic hydrochlorination leverages a Hydrogen Atom Transfer (HAT) and Halogen Atom Transfer (XAT) sequence. By utilizing a transition metal catalyst (such as Cobalt or Iron), a silane as a mild hydrogen source, and an electrophilic chlorine source (like p-Toluenesulfonyl chloride, TsCl), the reaction is fundamentally re-routed through a radical intermediate[2].

Causality of the HAT/XAT Paradigm: Unlike classical electrophilic additions that generate a discrete, high-energy carbocation (which triggers ether deprotection via nucleophilic attack), the metal-catalyzed approach is strictly radical-mediated:

• Hydride Generation: The metal precatalyst reacts with phenylsilane ( PhSiH3​ ) to generate an active metal-hydride species.

• Regioselective HAT: The metal-hydride transfers a hydrogen atom to the less substituted (terminal) carbon of the alkene. This regioselectivity is thermodynamically driven by the formation of the more stable secondary carbon-centered radical.

• Electrophilic XAT: The secondary radical rapidly abstracts a chlorine atom from the chlorine source (e.g., TsCl), yielding the Markovnikov product—((2-Chloropropoxy)methyl)benzene—without ever exposing the sensitive benzyl ether to acidic protons[1].

Pathway Visualization

Radical-mediated HAT/XAT pathway for the hydrochlorination of allyl benzyl ether.

Self-Validating Experimental Protocol

The following methodology is adapted from the definitive Cobalt-catalyzed protocol established by Gaspar and Carreira, specifically optimized for the synthesis of ((2-Chloropropoxy)methyl)benzene[1].

Scale: 0.5 mmol Target Yield: ~76% (70 mg)

Required Materials

• Substrate: Allyl benzyl ether (99%, 0.5 mmol, 78 µL)

• Catalyst: Cobalt(II) complex (e.g., Co(OAc)₂-derived or Carreira's Co-salen complex 5) (6 mol%)

• Chlorine Source: p-Toluenesulfonyl chloride (TsCl) (1.2 equiv, 0.6 mmol, 114 mg)

• Hydrogen Source: Phenylsilane ( PhSiH3​ ) (1.2 equiv, 0.6 mmol, 74 µL)

• Solvent: Anhydrous Ethanol (2.0 mL)

Step-by-Step Execution

• Catalyst Activation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the Cobalt(II) catalyst (6 mol%) in anhydrous Ethanol (2.0 mL) at room temperature. Allow 2 minutes for equilibration.

  • Causality: Ethanol acts as a non-interfering polar protic solvent that stabilizes the active [Co]-H species without quenching the transient carbon radicals[1].

• Reagent Loading: Add allyl benzyl ether (78 µL, 0.5 mmol) to the purple catalyst solution, followed immediately by solid p-TsCl (114 mg, 0.6 mmol).

• Initiation: Dropwise, add phenylsilane ( PhSiH3​ ) (74 µL, 0.6 mmol) to the reaction mixture via a gas-tight syringe.

  • Causality: Slow addition of the silane controls the in situ generation of the hydride species, preventing thermal runaway from the highly exothermic HAT process and minimizing silane auto-decomposition.

• Reaction Monitoring (Self-Validation): Stir the mixture at room temperature for 5 hours. Monitor the consumption of allyl benzyl ether via Thin Layer Chromatography (TLC) using an eluent of Hexane: CH2​Cl2​ (2:1). The reaction is complete when the starting material spot is fully extinguished.

• Quenching & Extraction: Quench the reaction by adding deionized water (5 mL). Extract the aqueous layer with Dichloromethane (3 x 5 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude colorless oil via flash column chromatography on silica gel.

  • Causality: Using a highly non-polar gradient of Hexane: CH2​Cl2​ (4:1) is critical to separate the target chloride from residual TsCl and siloxane byproducts[1].

• Analytical Validation: Verify the isolated ((2-Chloropropoxy)methyl)benzene via 1H NMR. The spectrum must exhibit a diagnostic multiplet for the secondary CH-Cl proton at ~4.1–4.3 ppm and a doublet for the newly formed methyl group at ~1.5 ppm, confirming strict Markovnikov regioselectivity.

Quantitative Data: Reaction Optimization

The efficiency of this transformation is highly dependent on catalyst loading and purification parameters. The table below summarizes the optimization data for the hydrochlorination of allyl benzyl ether, demonstrating how minor adjustments in the protocol drastically impact the isolated yield[1].

Procedure Variant	Catalyst Loading	Silane / TsCl	Reaction Time	Purification Eluent (Hexane: CH2​Cl2​ )	Isolated Yield
General Procedure A	4 mol%	1.2 equiv	5 hours	2:1	28%
General Procedure B	6 mol%	1.2 equiv	5 hours	4:1	76%

Data Insight: Increasing the Cobalt catalyst loading from 4% to 6% ensures robust propagation of the radical chain, overcoming trace impurities that might otherwise terminate the HAT/XAT cycle. Furthermore, shifting the chromatography eluent to a less polar mixture (4:1) prevents co-elution of the product with reaction byproducts[1].

Modern Earth-Abundant Alternatives (Iron Catalysis)

While the Cobalt/TsCl system is highly reliable, recent advancements have introduced Iron-catalyzed HAT/XAT sequences that offer excellent biocompatibility and lower toxicity profiles for late-stage drug development[2].

In 2024, Li et al. demonstrated that simple, earth-abundant FeCl3​ can serve a dual role as both the transition metal catalyst and the electrophilic chlorine source[3]. Operating under extraordinarily mild conditions, this Iron-mediated protocol achieves the same Markovnikov hydrochlorination of unactivated alkenes with broad functional group tolerance, presenting a highly scalable alternative to Cobalt-based methodologies[2].

References

• Gaspar, B., & Carreira, E. M. (2006). Supporting Information: Catalytic Hydrochlorination of Unactivated Olefins with TsCl. Wiley-VCH. 1

• Li, Z., Zeng, G., He, Y., Zhou, S., Chen, J., Chen, Z., Chen, J., & Lv, N. (2024). Markovnikov Hydrochlorination of Unactivated Alkenes with FeCl3 via a HAT/XAT Sequence. Organic Letters, 26, 4816-4817. ACS Publications. 2

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Application Note: ((2-Chloropropoxy)methyl)benzene as a Strategic C3 Synthon in Pharmaceutical Development

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: ((2-Chloropropoxy)methyl)benzene (Synonym: 1-Benzyloxy-2-chloropropane) CAS Registry Number: 17229-23-1

Executive Summary

In the rational design of active pharmaceutical ingredients (APIs), the 2-amino-1-propanol motif is a ubiquitous pharmacophore found in sphingosine analogs, chiral auxiliaries, and various central nervous system (CNS) therapeutics. ((2-Chloropropoxy)methyl)benzene serves as a highly efficient, bifunctional C3 building block for constructing these motifs. By masking the primary alcohol as a robust benzyl ether, this intermediate allows chemists to perform aggressive nucleophilic substitutions at the secondary carbon without risking intramolecular cyclization (epoxide formation) or undesired side reactions.

This application note details the physicochemical rationale, optimized experimental protocols, and mechanistic insights for utilizing this intermediate in the regioselective synthesis of complex amino-alcohols.

Physicochemical Profiling & Mechanistic Rationale

The utility of ((2-Chloropropoxy)methyl)benzene relies on the strategic interplay between its two functional nodes:

The Benzyl Ether Protecting Group

The primary hydroxyl group is protected as a benzyl ether. This specific protecting group is chosen because it is entirely inert to strong nucleophiles (e.g., primary and secondary amines) and basic conditions required for the subsequent alkylation step [1]. Unlike silyl ethers, which can be prematurely cleaved by basic amines, the benzyl ether remains intact until selectively removed via palladium-catalyzed hydrogenolysis under neutral conditions.

The Secondary Chloride and Finkelstein Catalysis

The C2 position bears a chlorine atom, serving as the electrophilic site for SN​2 displacement. However, secondary alkyl chlorides suffer from inherent steric hindrance, which drastically slows down SN​2 kinetics and increases the susceptibility to competitive E2 elimination (dehydrohalogenation) when exposed to basic amines[2].

The Causality of the Catalyst: To circumvent elimination, the reaction is subjected to in situ Finkelstein catalysis using Potassium Iodide (KI). The soluble iodide anion acts as a soft, highly reactive nucleophile that displaces the chloride to form a transient secondary alkyl iodide. Because iodide is a vastly superior leaving group compared to chloride, the subsequent attack by the target amine occurs rapidly, outcompeting the E2 pathway and driving the reaction to high yields[3].

Data Presentation: Optimization of N-Alkylation

To demonstrate the necessity of the Finkelstein catalyst and proper solvent selection, the following table summarizes the optimization data for the reaction of ((2-Chloropropoxy)methyl)benzene with a model primary amine (benzylamine).

Table 1: Optimization of SN​2 Displacement Conditions

Entry	Base (Equiv)	Additive	Solvent	Temp (°C)	Yield (%)	SN​2 : E2 Ratio
1	NaOH (1.5)	None	EtOH	80	25	30 : 70
2	K2​CO3​ (2.0)	None	DMF	80	55	85 : 15
3	DIPEA (2.0)	KI (0.2 eq)	THF	65	70	95 : 5
4	K2​CO3​ (2.0)	KI (0.2 eq)	DMF	80	92	98 : 2

Insight: Entry 4 represents the optimal self-validating system. The use of a mild, insoluble inorganic base ( K2​CO3​ ) in a polar aprotic solvent (DMF) neutralizes the generated HCl without dissolving enough to act as a hard base, while KI ensures the rapid SN​2 turnover.

Experimental Protocols

Protocol A: Regioselective N-Alkylation (Finkelstein-Assisted SN​2 )

Objective: Conversion of the secondary chloride to a protected secondary amine.

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer, add ((2-Chloropropoxy)methyl)benzene (10.0 mmol, 1.0 eq) and anhydrous DMF (25 mL).

• Reagent Addition: Add the primary amine ( R−NH2​ , 12.0 mmol, 1.2 eq), finely powdered anhydrous K2​CO3​ (20.0 mmol, 2.0 eq), and Potassium Iodide (KI) (2.0 mmol, 0.2 eq).

• Reaction: Flush the system with Argon, attach a reflux condenser, and heat the suspension to 80 °C for 12 hours.

• Validation (TLC): Monitor the reaction via TLC (Hexane:EtOAc 3:1). The reaction is complete when the UV-active starting material spot ( Rf​≈0.6 ) is entirely consumed.

• Workup: Cool the mixture to room temperature and quench with distilled water (50 mL). Extract the aqueous layer with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with 5% aqueous LiCl ( 2×20 mL) to remove residual DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the crude N-alkylated protected intermediate.

Protocol B: Chemoselective Catalytic Hydrogenolysis

Objective: Cleavage of the benzyl ether to reveal the target 2-amino-1-propanol pharmacophore.

• Setup: Dissolve the crude intermediate from Protocol A (~10.0 mmol) in MS-grade Methanol (30 mL) in a hydrogenation flask.

• Catalyst Addition: Carefully add 10% Pd/C (10 wt%, ~180 mg) under a steady stream of Argon to prevent auto-ignition of the solvent.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas ( H2​ ) three times. Maintain the reaction under a hydrogen balloon (1 atm) at room temperature for 6 hours.

• Validation: Monitor via LC-MS or TLC (DCM:MeOH 9:1). The protected intermediate will disappear, replaced by a highly polar spot corresponding to the free alcohol.

• Workup: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the Celite pad with additional Methanol (20 mL). Concentrate the filtrate under reduced pressure to afford the pure 2-amino-1-propanol derivative.

Synthetic Workflow Visualization

Figure 1: Synthetic workflow for 2-amino-1-propanol derivatives via CAS 17229-23-1.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.[Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons.[Link]

• Dos Santos, P. F., et al. (2019). "Green synthesis of glycerol 1,3-bromo- and iodohydrins under solvent-free conditions" (Finkelstein reaction dynamics). Green Chemistry Letters and Reviews.[Link]

Application Note: Laboratory Handling and Synthesis of ((2-Chloropropoxy)methyl)benzene

Introduction and Chemical Profile

((2-Chloropropoxy)methyl)benzene (CAS: 17229-23-1), frequently referred to as benzyl 2-chloropropyl ether, is a synthetically valuable secondary alkyl chloride and benzyl ether[1]. It serves as a critical intermediate in organic synthesis, particularly in the development of complex active pharmaceutical ingredients (APIs) where precise spatial arrangement of protecting groups and reactive halides is required.

Handling and synthesizing this compound traditionally required harsh conditions (e.g., gaseous HCl). However, modern methodologies employ highly chemoselective, bench-stable reagents to achieve the transformation under mild conditions[2]. This guide details the state-of-art synthesis, isolation, and handling of this compound via a Cobalt-catalyzed hydrochlorination of allyl benzyl ether.

Mechanistic Causality: The Cobalt-Catalyzed Hydrochlorination

As a Senior Application Scientist, it is crucial to understand why specific reagents are chosen rather than just following a recipe. The synthesis of ((2-Chloropropoxy)methyl)benzene utilizes a Mukaiyama-type hydrofunctionalization[2][3].

• Regioselectivity via Hydrogen Atom Transfer (HAT): The reaction achieves strict Markovnikov selectivity. Instead of a classical carbocation intermediate, the active Co(III)-H species transfers a hydrogen atom to the terminal alkene, generating a stable secondary carbon radical.

• Role of p-Toluenesulfonyl Chloride (p-TsCl): Rather than using corrosive HCl gas, p-TsCl acts as a mild, electrophilic chlorine atom transfer agent. It reacts rapidly with the secondary radical to form the C-Cl bond[4].

• Role of Phenylsilane (PhSiH 3​ ) and TBHP: PhSiH 3​ acts as the terminal reductant to regenerate the active Co(III)-H species. A catalytic amount of tert-butyl hydroperoxide (TBHP) is deliberately added to oxidatively initiate the Co(II)/Co(III) catalytic cycle, preventing reaction stalling and ensuring high yields[3][5].

Figure 1: Catalytic cycle of the Co-catalyzed hydrochlorination via Hydrogen Atom Transfer.

Safety, Handling, and Storage (Trustworthiness)

To ensure a self-validating and safe working environment, the following chemical properties and hazards must be managed:

• ((2-Chloropropoxy)methyl)benzene: As a secondary alkyl chloride, it is a potential alkylating agent. Handle exclusively in a certified fume hood wearing nitrile gloves and safety goggles. Store under an inert atmosphere (Argon/Nitrogen) at 2–8 °C to prevent slow hydrolysis or ether cleavage.

• Phenylsilane (PhSiH 3​ ): Highly reactive with water and alcohols, releasing flammable hydrogen gas. While ethanol is used as the solvent in this protocol, the reaction is controlled and must be kept under an Argon atmosphere to prevent uncontrolled oxidation or ignition[3].

• TBHP: A strong oxidant. Never concentrate solutions containing unreacted TBHP to dryness due to explosion hazards.

Experimental Protocol: Synthesis and Isolation

The following procedure is adapted from the optimized "General Procedure B" developed by Gaspar and Carreira, which yields the target chloride in 76% yield[2][5].

Step-by-Step Methodology

• System Preparation: Flame-dry a 10 mL Schlenk flask equipped with a magnetic stir bar. Purge the flask with Argon for 5 minutes.

• Catalyst Dissolution: Add the Cobalt(II) pre-catalyst (6 mol%) to the flask, followed by 2.0 mL of anhydrous Ethanol (EtOH). Stir for 2 minutes at room temperature (RT) to ensure complete dissolution[4].

• Substrate Addition: Inject allyl benzyl ether (0.5 mmol, 1.0 equiv) into the stirring solution.

• Reagent Loading: Add solid p-TsCl (0.6 mmol, 1.2 equiv) in one portion. Immediately follow with the addition of TBHP (5.5 M solution in decane, 0.14 mmol, 0.28 equiv) via a micro-syringe[5].

• Initiation: Slowly add PhSiH 3​ (0.5 mmol, 1.0 equiv) dropwise, followed by a final 0.5 mL portion of EtOH to wash down the flask walls.

  • Self-Validation Check: The solution will transition to a homogeneous green color , indicating the successful generation of the active Co(III)-H species[4].

• Reaction Monitoring: Stir the mixture at RT. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:CH 2​ Cl 2​ (7:1) mobile phase. The reaction typically reaches completion in 5 hours[2].

• Workup: Once complete, transfer the mixture to a round-bottom flask and carefully evaporate the solvent under reduced pressure (rotary evaporator, water bath at 30 °C).

• Purification: Purify the crude blue-green residue via flash column chromatography using a silica gel stationary phase and a Hexane:CH 2​ Cl 2​ (4:1) eluent system.

• Isolation: Concentrate the product fractions to afford ((2-Chloropropoxy)methyl)benzene as a colorless oil (approx. 70 mg, 76% yield)[2].

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of the target ether.

Quantitative Data Summary

The following table summarizes the precise stoichiometric requirements for the 0.5 mmol scale synthesis[4][5].

Reagent / Material	Molecular Weight ( g/mol )	Equivalents	Target Amount	Functional Role
Allyl benzyl ether	148.20	1.0	78 µL (0.5 mmol)	Starting Substrate
Cobalt(II) Complex	~605.35	0.06	6 mol%	Pre-catalyst
p-TsCl	190.65	1.2	116 mg (0.6 mmol)	Electrophilic Cl Source
TBHP (5.5 M in decane)	90.12	0.28	25 µL (0.14 mmol)	Oxidative Initiator
Phenylsilane (PhSiH 3​ )	108.21	1.0	62 µL (0.5 mmol)	Hydride Source / Reductant
Ethanol (EtOH)	46.07	N/A	2.5 mL (Total)	Reaction Solvent

References

• "CAS 17229-23-1 | ((2-Chloropropoxy)methyl)benzene - Aceschem", Aceschem.
• "A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals", Organic Syntheses.
• "Supporting Information: Catalytic Hydrochlorination of Unactivated Olefins with TsCl (General Procedure A)", Wiley-VCH.
• "Supporting Information: Catalytic Hydrochlorination of Unactivated Olefins with TsCl (Chloride 21)", Wiley-VCH.
• "Supporting Information: Catalytic Hydrochlorination of Unactivated Olefins with TsCl (General Procedure B)", Wiley-VCH.

Sources

• 1. aceschem.com [aceschem.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. orgsyn.org [orgsyn.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. wiley-vch.de [wiley-vch.de]

Technical Notes & Optimization

Improving reaction yields in the synthesis of ((2-Chloropropoxy)methyl)benzene

Welcome to the Technical Support Center for the synthesis of ((2-Chloropropoxy)methyl)benzene (also known as 1-(benzyloxy)-2-chloropropane). This guide is designed for research scientists and drug development professionals troubleshooting low yields, poor regioselectivity, or unexpected side reactions during the synthesis of this critical ether-halide building block.

Diagnostic Overview

The direct synthesis of ((2-Chloropropoxy)methyl)benzene via the benzylation of a halohydrin (e.g., 2-chloro-1-propanol) is a notoriously low-yielding reaction. Researchers frequently report near-total loss of starting material to volatile side products. The optimized, field-proven approach utilizes a two-step sequence: the regioselective ring-opening of propylene oxide followed by stereocontrolled chlorination.

Troubleshooting FAQs (Mechanistic Insights)

Q1: Why is my yield so low (<15%) when I attempt a direct Williamson ether synthesis using 2-chloro-1-propanol, benzyl chloride, and sodium hydride (NaH)? A: The failure of this direct route is due to a competing intramolecular cyclization. When you treat a chlorohydrin with a strong base like NaH or NaOH, the hydroxyl group is deprotonated to form an alkoxide. Because the chlorine atom is on the adjacent (vicinal) carbon, the alkoxide rapidly undergoes an intramolecular SN​2 attack, ejecting the chloride ion to form an epoxide (propylene oxide)[1]. This intramolecular reaction is kinetically much faster than the intermolecular attack on benzyl chloride. Consequently, your starting material is consumed to generate volatile propylene oxide rather than the desired benzylated product[1].

Q2: To avoid cyclization, I am switching to a two-step route starting with propylene oxide and benzyl alcohol. How do I ensure I get the correct regiochemistry? A: Propylene oxide is an unsymmetrical epoxide, meaning nucleophilic attack can occur at either the less hindered terminal carbon (C1) or the more substituted carbon (C2)[2].

• Avoid Acidic Conditions: Under acid catalysis (e.g., H2​SO4​ ), the epoxide oxygen is protonated, creating partial positive character on the more substituted C2 carbon. This leads to a mixture of isomers or favors attack at C2, yielding the undesired 2-(benzyloxy)propan-1-ol.

• Use Basic Conditions (Optimized): By using a base (like NaOH or NaH) with benzyl alcohol, you generate the strongly nucleophilic benzyloxide anion. Under basic conditions, the ring-opening is strictly governed by steric hindrance via a standard SN​2 mechanism. The benzyloxide exclusively attacks the less hindered terminal C1 carbon, yielding the regiopure intermediate 1-(benzyloxy)propan-2-ol [2].

Q3: For the final step, I am chlorinating 1-(benzyloxy)propan-2-ol using Thionyl Chloride ( SOCl2​ ). Why am I seeing a mixture of stereoisomers and degradation? A: When secondary alcohols react with SOCl2​ in the absence of a base, the reaction often proceeds via an SN​i (Nucleophilic Substitution with Internal Return) mechanism, which can lead to retention of configuration, or a carbocation-mediated SN​1 pathway that causes racemization and hydride shifts[3]. Furthermore, the HCl byproduct can cleave the acid-sensitive benzyl ether. Solution: You must add Pyridine to the reaction mixture[3]. Pyridine serves two critical functions:

• It neutralizes the HCl byproduct, protecting your benzyl ether.

• It attacks the chlorosulfite intermediate, displacing a chloride ion. This free chloride ion then attacks the carbon from the backside in a clean SN​2 mechanism, ensuring complete inversion of stereochemistry and preventing the SN​i pathway[3]. Alternatively, advanced stereoretentive methods using catalytic TiCl4​ can be employed if retention is specifically required for chiral applications[4].

Standard Operating Procedures (SOPs)

Step 1: Regioselective Synthesis of 1-(Benzyloxy)propan-2-ol

• Preparation: In an oven-dried, argon-purged flask, dissolve benzyl alcohol (1.0 equiv) in anhydrous THF.

• Deprotonation: Carefully add Sodium Hydride (60% dispersion in mineral oil, 1.1 equiv) at 0 °C. Stir for 30 minutes until H2​ gas evolution ceases.

• Epoxide Addition: Add propylene oxide (1.2 equiv) dropwise via syringe.

• Heating: Attach a reflux condenser and heat the mixture to 60 °C for 12 hours.

• Self-Validation & Workup: Monitor by TLC until the benzyl alcohol spot disappears. Quench with saturated aqueous NH4​Cl . Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via silica gel chromatography to isolate 1-(benzyloxy)propan-2-ol.

Step 2: Chlorination to ((2-Chloropropoxy)methyl)benzene

• Preparation: Dissolve the purified 1-(benzyloxy)propan-2-ol (1.0 equiv) in anhydrous Dichloromethane (DCM).

• Base Addition: Add anhydrous Pyridine (2.0 equiv) and cool the flask to 0 °C in an ice bath[3].

• Chlorination: Slowly add Thionyl Chloride ( SOCl2​ , 1.5 equiv) dropwise. Caution: Exothermic reaction with SO2​ gas evolution.

• Self-Validation: Allow the mixture to warm to room temperature and stir for 4 hours. Confirm reaction completion via FTIR (ensure the complete disappearance of the broad O-H stretch at ~3300 cm−1 ).

• Workup: Carefully pour the mixture into ice water. Extract with DCM. Wash the organic layer sequentially with 1M HCl (to remove excess pyridine), saturated NaHCO3​ , and brine. Dry and concentrate to yield the target ((2-Chloropropoxy)methyl)benzene.

Quantitative Yield & Selectivity Data

Synthesis Route	Reagents / Conditions	Major Product	Yield (%)	Primary Issue
Direct Benzylation	2-chloro-1-propanol, NaH, BnCl	Propylene Oxide	< 15%	Intramolecular cyclization
Acidic Epoxide Opening	Propylene Oxide, BnOH, H2​SO4​	Isomeric Mixture	40-50%	Poor regioselectivity
Basic Epoxide Opening	Propylene Oxide, BnOH, NaH	1-(benzyloxy)propan-2-ol	85-90%	None (Optimized)
Chlorination ( SN​2 )	1-(benzyloxy)propan-2-ol, SOCl2​ , Pyridine	((2-Chloropropoxy)methyl)benzene	80-88%	None (Optimized)

Pathway Visualization

Fig 1: Comparison of failed direct benzylation vs. the optimized two-step regioselective synthesis.

References[1] Propylene oxide - Wikipedia

Source: Wikipedia URL:[Link][3] SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi Source: Master Organic Chemistry URL:[Link][4] Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism Source: PubMed Central (PMC) - NIH URL:[Link][2] 1-Benzyloxy-2-propanol | CAS#:13807-91-5 Source: Chemsrc URL:[Link]

Sources

• 1. Propylene oxide - Wikipedia [en.wikipedia.org]
• 2. 1-Benzyloxy-2-propanol | CAS#:13807-91-5 | Chemsrc [chemsrc.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of ((2-Chloropropoxy)methyl)benzene

Welcome to the dedicated technical support hub for the chromatographic purification of ((2-Chloropropoxy)methyl)benzene . This guide is engineered for researchers and drug development professionals, providing a self-validating methodology, root-cause troubleshooting, and authoritative operational parameters to ensure high-purity isolation of this halogenated benzyl ether.

Compound Profile & Chromatographic Parameters

To design an effective purification strategy, we must first analyze the physicochemical properties of the target molecule. ((2-Chloropropoxy)methyl)benzene contains both a polarizable chlorine atom and an ether linkage, making it moderately non-polar but highly sensitive to hydrogen-bonding eluents.

Table 1: Quantitative Data & Operational Parameters

Parameter	Value	Causality / Chromatographic Relevance
Compound Name	((2-Chloropropoxy)methyl)benzene	Target synthetic intermediate.
CAS Number	17229-23-1	Unique registry identifier for reference[1].
Molecular Weight	184.66 g/mol	Required for downstream LC-MS mass validation[1].
Chemical Formula	C10H13ClO	Indicates moderate polarity; prone to co-elution with similar ethers[1].
Optimal Solvent System	Hexane / CH₂Cl₂	CH₂Cl₂ provides dipole-dipole interactions without acting as a strong H-bond acceptor, preventing the co-elution often seen with EtOAc[2].
Target TLC R_f	0.15 – 0.35	Ensures the compound elutes within the optimal 3 to 7 Column Volumes (CV)[3].
Primary Detection	254 nm	Targets the UV-active benzyl chromophore for fraction triggering[4].

Validated Purification Protocol (SOP)

This Standard Operating Procedure (SOP) is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: TLC Method Optimization

• Action: Spot the crude mixture on a normal-phase silica TLC plate. Develop using a Hexane:CH₂Cl₂ (4:1 to 2:1 v/v) solvent system.

• Causality: Ethyl acetate (EtOAc) is a strong hydrogen-bond acceptor that often compresses the separation of halogenated ethers. Dichloromethane (CH₂Cl₂) offers superior selectivity through mild dipole interactions[2].

• Self-Validation: Visualize under 254 nm UV light. Adjust the CH₂Cl₂ ratio until the target spot achieves an R_f of exactly 0.15–0.35[3]. If the R_f is >0.35, the compound will elute too close to the solvent front on the column, ruining resolution.

Step 2: Column Equilibration

• Action: Select a high-capacity normal-phase silica column. Equilibrate with 3 to 5 Column Volumes (CV) of 100% Hexane at the manufacturer's recommended flow rate.

• Causality: Pumping pure non-polar solvent through the dry silica removes trapped air and fully wets the stationary phase, preventing channeling and peak distortion during the run.

Step 3: Sample Loading (Dry Loading Preferred)

• Action: Dissolve the crude mixture in a volatile solvent (e.g., CH₂Cl₂), add 1–2 grams of loose silica gel per gram of crude, and evaporate to a free-flowing powder. Pack this into a dry-load cartridge.

• Causality: Liquid injection of a sample dissolved in a strong solvent creates a "solvent front effect," prematurely dragging the compound down the column. Dry loading traps the sample at the absolute head of the column, ensuring it only mobilizes when the gradient reaches the correct thermodynamic strength.

Step 4: Gradient Elution Execution

• Action: Program the automated flash system to run a 1 CV isocratic hold at 100% Hexane, followed by a linear gradient up to the TLC-optimized ratio (e.g., Hexane:CH₂Cl₂ 2:1) over 10 CVs[2].

• Causality: The initial 100% Hexane wash purges non-polar hydrocarbon impurities. The shallow linear gradient gradually increases the mobile phase strength, allowing the silica to selectively desorb the target ether based on its specific dipole moment.

Step 5: Dual-Wavelength Detection & Collection

• Action: Set the primary UV detector to 254 nm and the secondary reference wavelength to 280 nm[4]. Set the fraction collector to trigger on the peak slope.

• Self-Validation: A true elution peak will show strong absorbance at 254 nm (benzyl ring) and minimal absorbance at 280 nm. If both wavelengths spike simultaneously, you are likely detecting a baseline anomaly or a solvent refractive index change, not your compound.

Workflow Visualization

Flash chromatography workflow for ((2-Chloropropoxy)methyl)benzene purification.

Troubleshooting & Diagnostics (FAQs)

Q: My compound is co-eluting with a structurally similar impurity despite using a 10% EtOAc in Hexane gradient. How can I increase resolution? A: ((2-Chloropropoxy)methyl)benzene is highly sensitive to the hydrogen-bond accepting nature of EtOAc, which can cause it to elute too rapidly alongside impurities. Switch your mobile phase to a Hexane/CH₂Cl₂ system. Literature protocols demonstrate successful isolation of this specific chloride using a Hexane:CH₂Cl₂ gradient (from 4:1 to 2:1)[2]. CH₂Cl₂ provides the necessary dipole-dipole interactions to differentiate the halogenated ether from non-halogenated byproducts without overpowering the silica's active sites.

Q: I am observing a split peak or severe tailing on the chromatogram. What is the physical cause, and how do I fix it? A: Split peaks or tailing in normal-phase chromatography almost always point to column overloading or poor injection technique . If you liquid-loaded the sample using pure CH₂Cl₂, the strong solvent acts as a localized mobile phase, pushing a fraction of your compound down the column prematurely (the solvent front effect). Diagnostic Fix: Evaluate your loading volume; it must not exceed 1-2% of the total column volume. To permanently resolve this, switch to the dry loading technique outlined in Step 3 of the SOP.

Q: The UV detector at 254 nm shows a drifting baseline as the gradient progresses, causing the fraction collector to trigger on empty tubes. Why does this happen? A: Baseline drift during a gradient run occurs when the two mixing solvents have different UV absorbances or refractive indices at the monitored wavelength. While Hexane and CH₂Cl₂ are generally transparent at 254 nm, trace stabilizers (like amylene in CH₂Cl₂) can absorb UV light. Diagnostic Fix: Enable the UV baseline correction feature on your automated flash system[4]. Alternatively, monitor a secondary reference wavelength (e.g., 280 nm) and configure the software to perform real-time baseline subtraction[4].

Q: How do I mathematically translate my TLC results into an automated flash chromatography gradient? A: Flash chromatography scales directly via Column Volumes (CV). First, adjust your TLC solvent ratio until the R_f value of ((2-Chloropropoxy)methyl)benzene is between 0.15 and 0.35[3]. An R_f in this range guarantees the compound will elute between 3 and 7 CVs[3][4]. Once you find the ideal isocratic ratio (e.g., 33% CH₂Cl₂), program your flash system to run a linear gradient starting from 0% CH₂Cl₂ and ramping up to your TLC-optimized percentage over 10 CVs. This approach ensures maximum resolution by utilizing the full length of the silica bed.

References

• Title : Supporting Information - Wiley-VCH Source : wiley-vch.de URL : [Link]

• Title : Do It Yourself: Flash Chromatography Test Mix Source : biotage.com URL : [Link]

• Title : Biotage SNAP Column Source : biotage.co.jp URL : [Link]

Sources

• 1. aceschem.com [aceschem.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. data.biotage.co.jp [data.biotage.co.jp]
• 4. biotage.com [biotage.com]

Technical Support Center: Overcoming Steric Hindrance in ((2-Chloropropoxy)methyl)benzene Derivatives

From the Desk of the Senior Application Scientist Functionalizing ((2-Chloropropoxy)methyl)benzene (CAS 17229-23-1) is a notorious bottleneck in drug development and organic synthesis. The molecule—essentially 1-benzyloxy-2-chloropropane—features a secondary electrophilic carbon flanked by a methyl group and a bulky benzyloxymethyl ether moiety. This structural crowding severely restricts the 180° backside attack required for standard Bimolecular Nucleophilic Substitution (SN2).

To ensure scientific integrity and experimental success, this guide synthesizes field-proven insights, causality-driven troubleshooting, and self-validating protocols to help you bypass steric limitations and suppress unwanted elimination byproducts.

Quantitative Kinetics Data: Leaving Group Optimization

To overcome the high activation energy caused by steric bulk, modifying the leaving group is the most effective strategy. The table below summarizes the relative kinetics and risks associated with different leaving groups at the secondary carbon center.

Halide / Leaving Group	Relative SN2 Reaction Rate	Steric Penalty	Competing E2 Risk	Recommended Solvent
Chloride (-Cl)	1x (Baseline)	High	High (with basic nucleophiles)	DMSO, DMF
Bromide (-Br)	~50x	Moderate	Moderate	Acetone, DMF
Iodide (-I)	~100x - 150x	Low	Low to Moderate	Acetone, MeCN
Tosylate (-OTs)	~100x	Low	Low	Pyridine, DCM

Diagnostic Reaction Workflow

Workflow for overcoming steric hindrance via Finkelstein halide exchange.

Troubleshooting & FAQs

Q1: Why does ((2-Chloropropoxy)methyl)benzene exhibit such poor reactivity in standard nucleophilic substitutions? A1: The issue is purely geometric. In an SN2 mechanism, the incoming nucleophile must approach the electrophilic carbon from exactly 180° opposite the carbon-chlorine bond . In this specific molecule, the adjacent methyl and benzyloxymethyl groups physically block this trajectory. This steric hindrance exponentially increases the activation energy, making the secondary chloride highly unreactive under standard conditions.

Q2: I am getting a high percentage of alkene byproducts instead of my desired substitution product. How do I fix this? A2: You are observing competing Bimolecular Elimination (E2). When steric hindrance blocks the SN2 pathway, basic nucleophiles (like alkoxides or unhindered amines) take the path of least resistance: they abstract a beta-hydrogen, expelling the chloride to form an alkene.

• Solution 1 (Reagent): Reduce the basicity of your nucleophile. Use highly polarizable, less basic alternatives (e.g., substituting sodium azide followed by reduction instead of direct amination).

• Solution 2 (Solvent): Switch to polar aprotic solvents like DMF or DMSO. These solvents selectively solvate cations (e.g., Na⁺) while leaving the nucleophilic anion "naked" and highly reactive, favoring SN2 over E2 .

Q3: How can I accelerate the substitution without increasing the temperature, which degrades my benzyl ether? A3: Do not force the reaction with heat; instead, alter the thermodynamics by performing a Finkelstein reaction. By exchanging the sluggish chloride for an iodide, you create a vastly superior leaving group. Iodide is larger, more polarizable, and forms a weaker bond with carbon, which drastically lowers the activation energy of the subsequent SN2 attack . This allows the final substitution to proceed smoothly at ambient temperatures.

Mechanistic Divergence

Mechanistic divergence between SN2 substitution and E2 elimination pathways.

Standard Operating Procedure: Self-Validating Finkelstein Exchange

Use this protocol to convert ((2-Chloropropoxy)methyl)benzene into its highly reactive iodide derivative prior to your main substitution step.

Materials Required:

• ((2-Chloropropoxy)methyl)benzene (1.0 eq)

• Sodium Iodide (NaI), strictly anhydrous (3.0 eq)

• Anhydrous Acetone

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere. Causality: Moisture severely hydrates the iodide anion, destroying its nucleophilicity.

• Dissolution: Dissolve 1.0 equivalent of ((2-Chloropropoxy)methyl)benzene in anhydrous acetone to achieve a 0.2 M concentration.

• Reagent Addition: Add 3.0 equivalents of anhydrous Sodium Iodide (NaI).

• Thermal Activation: Heat the mixture to a gentle reflux (approx. 56°C).

• Self-Validating Checkpoint: Monitor the reaction visually. The reaction is driven forward by Le Chatelier's principle. Because sodium chloride (NaCl) is insoluble in acetone, it will precipitate out of the solution. The continuous formation of a white precipitate is your real-time validation that the halide exchange is actively occurring.

• Completion: Stir for 18-24 hours until precipitation ceases (confirm conversion via GC-MS).

• Workup: Cool to room temperature and filter the mixture through a Celite pad to remove the NaCl precipitate. Concentrate the filtrate under reduced pressure.

• Isolation: Partition the residue between diethyl ether and water. Wash the organic layer with saturated aqueous sodium thiosulfate (to neutralize any trace I₂), dry over MgSO₄, and concentrate to yield the activated secondary iodide intermediate. Proceed immediately to your SN2 reaction.

References

• Nucleophilic Substitution | Wikipedia, The Free Encyclopedia | [Link]

• Solvent Effects in SN2 Reactions | Chemistry LibreTexts |[Link]

• Finkelstein Reaction | Wikipedia, The Free Encyclopedia |[Link]

Technical Support Center: Handling and Storage of ((2-Chloropropoxy)methyl)benzene

Welcome to the Technical Support Center for ((2-Chloropropoxy)methyl)benzene (CAS: 17229-23-1), also known as benzyl 2-chloropropyl ether. This guide is designed for researchers, analytical scientists, and drug development professionals who require high-fidelity preservation of this bifunctional intermediate.

Because this molecule contains both a benzyl ether linkage and a secondary alkyl chloride , it is uniquely susceptible to two distinct degradation pathways: radical autoxidation and nucleophilic hydrolysis. This guide provides the mechanistic causality behind these degradation pathways and establishes self-validating protocols to ensure absolute structural integrity during storage.

Part 1: Troubleshooting & FAQs

Q1: My stored ((2-Chloropropoxy)methyl)benzene has developed a yellowish tint and increased viscosity. Is it safe to use? Causality: Yellowing and increased viscosity are classic macroscopic indicators of benzylic hydroperoxide accumulation and subsequent polymerization. Benzyl ethers are notorious for undergoing radical autoxidation when exposed to atmospheric oxygen and UV light [1]. The benzylic carbon is highly activated; hydrogen atom abstraction readily occurs, forming a stable radical that reacts with O2​ to form explosive peroxides. Action: Do not concentrate, distill, or heat the sample. Friction or thermal energy can trigger a violent explosion. Immediately test the sample for peroxides using the self-validating protocol provided below.

Q2: GC-MS analysis of a batch stored at room temperature for 6 months shows unexpected peaks for benzaldehyde and benzyl alcohol. What caused this degradation? Causality: This is a cascading degradation initiated by ambient moisture. The 2-chloropropyl group undergoes slow hydrolysis to form the corresponding alcohol and hydrochloric acid (HCl) [2]. The liberated HCl acts as an autocatalyst, lowering the pH and promoting the acidic cleavage of the benzyl ether linkage, yielding benzyl alcohol. Furthermore, if peroxides were present, they undergo oxidative cleavage to yield benzaldehyde [3]. Action: Discard the highly degraded batch. Future batches must be stored over activated molecular sieves in an anhydrous environment to prevent the initiating hydrolysis step.

Q3: What are the definitive storage conditions to prevent both oxidation and hydrolysis? Causality: To halt radical autoxidation, oxygen and light must be rigorously excluded. To prevent hydrolysis, moisture and thermal energy must be minimized. Action: Store the compound at 2–8°C , under a positive pressure of Argon (Ar) , in amber glass vials , over 3Å molecular sieves . Lowering the temperature reduces the kinetic energy available to surpass the activation energy barrier for both radical propagation and nucleophilic attack.

Part 2: Mechanistic Pathways & Quantitative Data

To effectively prevent degradation, one must understand the logical relationship between environmental triggers and the resulting chemical breakdown.

Diagram 1: Logical relationship of ((2-Chloropropoxy)methyl)benzene degradation pathways.

Quantitative Degradation Data

The following tables summarize the comparative stability of the compound under various storage conditions, highlighting the necessity of strict environmental controls.

Table 1: Degradation Pathways and Diagnostic Indicators

Degradation Pathway	Environmental Trigger	Primary Byproducts	Macroscopic Indicators	Analytical Detection
Autoxidation	Oxygen, UV Light	Hydroperoxides, Benzaldehyde	Yellowing, high viscosity	Peroxide test strips (>20 ppm), GC-MS
Hydrolysis	Moisture, Heat	HCl, Benzyl 2-hydroxypropyl ether	Pungent odor (HCl gas)	pH drop (aqueous wash), NMR shift
Acidic Cleavage	Autocatalytic (HCl)	Benzyl alcohol, Propylene glycol	Phase separation	GC-MS (loss of parent mass 184.6)

Table 2: Recommended Storage Parameters vs. Standard Conditions (6-Month Study)

Storage Condition	Atmosphere	Temp	Moisture Control	% Purity Retained	Peroxide Level
Optimal (Recommended)	Argon	2–8°C	3Å Molecular Sieves	> 99.5%	0 ppm
Standard Fridge	Air	2–8°C	None	94.2%	15 ppm
Ambient Benchtop	Air	22°C	None	< 70.0%	> 100 ppm (Danger)

Part 3: Self-Validating Experimental Protocols

The following workflows ensure that any material entering your reaction cascade is free of reactive peroxides and moisture. Every protocol includes a built-in validation step to guarantee trustworthiness.

Diagram 2: Self-validating workflow for the purification and storage of peroxidizable ethers.

Protocol 1: Peroxide Remediation and Anhydrous Preparation

Use this protocol if a previously opened bottle of ((2-Chloropropoxy)methyl)benzene tests positive for peroxides (>5 ppm).

• Initial Testing: Dip a Quantofix® Peroxide test strip into the neat liquid. Read the concentration after 15 seconds. If >5 ppm, proceed to step 2.

• Iron(II) Sulfate Wash: In a separatory funnel, combine the contaminated ether with an equal volume of freshly prepared acidic FeSO4​ solution (60g FeSO4​

  • 6 mL concentrated H2​SO4​
  • 110 mL H2​O ). Causality: The Fe2+ acts as a reducing agent, converting explosive hydroperoxides into non-reactive alcohols while oxidizing to Fe3+ .

• Phase Separation: Shake vigorously for 3 minutes, venting frequently. Allow the phases to separate and drain the aqueous (bottom) layer.

• Self-Validation Step: Re-test the organic layer with a fresh peroxide test strip. Validation Criteria: The strip must read exactly 0 ppm. If >0 ppm, repeat Step 2. Do not proceed until the validation criteria are met.

• Neutralization & Drying: Wash the organic layer once with saturated aqueous NaHCO3​ to remove residual acid (preventing autocatalytic cleavage), followed by brine. Dry the organic layer over anhydrous MgSO4​ for 30 minutes. Filter the liquid.

Protocol 2: Inert Aliquoting and Long-Term Storage

Use this protocol for freshly distilled, remediated, or newly purchased material.

• Sieve Preparation: Activate 3Å molecular sieves by heating them in a vacuum oven at 250°C for 12 hours. Cool under Argon.

• Aliquoting: Working inside a nitrogen or argon-filled glovebag, transfer 5–10 mL aliquots of ((2-Chloropropoxy)methyl)benzene into clean, oven-dried amber glass vials . Causality: Amber glass blocks UV radiation, eliminating the photo-initiation step of radical autoxidation. Small aliquots prevent repeated atmospheric exposure of the bulk stock.

• Moisture Scavenging: Add 5-6 activated 3Å molecular sieves to each vial.

• Sparging: If a glovebag is unavailable, sparge the liquid directly with a gentle stream of high-purity Argon for 2 minutes using a stainless-steel needle.

• Sealing & Storage: Seal the vials with PTFE-lined septa caps. Wrap the caps with Parafilm and store the vials in an explosion-proof refrigerator at 2–8°C.

• Self-Validation Step: Weigh the vial before storage and record the mass. Validation Criteria: Before use in an experiment months later, re-weigh the vial. A loss in mass indicates a compromised seal and potential atmospheric contamination, requiring re-testing of the material.

References

• Peroxide Forming Chemicals: Management, Retention and Storage. Office of Clinical and Research Safety, Vanderbilt University Medical Center. [Link]

• Relative Ease of Hydrolysis (Cambridge (CIE) A Level Chemistry). Save My Exams.[Link]

• Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt. The Journal of Organic Chemistry, ACS Publications.[Link]

Reference Data & Comparative Studies

GC-MS Fragmentation Patterns for Validating ((2-Chloropropoxy)methyl)benzene: A Comparative Guide

As a Senior Application Scientist in analytical chemistry, I frequently encounter the challenge of distinguishing closely related structural isomers during drug development and organic synthesis. One such critical intermediate is ((2-Chloropropoxy)methyl)benzene (also known as benzyl 2-chloropropyl ether). Validating the exact position of the chlorine atom on the alkyl chain is paramount, as branched and linear isomers exhibit drastically different reactivities in downstream nucleophilic substitutions.

This guide provides an objective, in-depth comparison of the Electron Ionization Mass Spectrometry (EI-MS) fragmentation patterns of ((2-Chloropropoxy)methyl)benzene against its linear alternative, ((3-Chloropropoxy)methyl)benzene. By understanding the thermodynamic causality behind gas-phase ion dissociation, researchers can build self-validating analytical protocols.

Mechanistic Grounding: The Causality of Fragmentation

Under standard 70 eV Electron Ionization (EI), the molecular ion [M]∙+ of ((2-Chloropropoxy)methyl)benzene ( m/z 184 / 186) undergoes competitive fragmentation. The molecule contains three distinct functional moieties that direct cleavage: the aromatic ring, the ether linkage, and the aliphatic halogen.

Understanding the "why" behind the spectrum requires analyzing these three competing pathways:

• Ether-Directed Cleavage (The Benzyl Effect): Ethers typically exhibit weak molecular ions. The dominant thermodynamic pathway is the cleavage of the C–O bond beta to the aromatic ring. This yields the highly resonance-stabilized tropylium cation ( m/z 91), which almost universally forms the base peak in 1[1].

• Halogen-Directed Alpha Cleavage: The presence of the chlorine atom introduces unique α -cleavage pathways. In the branched 2-chloropropyl moiety, ionization at the chlorine atom followed by α -cleavage results in the loss of a methyl radical ( ∙CH3​ ), yielding a highly diagnostic [M−15]+ peak at m/z 169 / 171. This pathway is completely absent in the linear 3-chloro isomer[2].

• Inductive Halogen Cleavage: Loss of the chlorine radical ( ∙Cl ) generates a carbocation at m/z 149. For the 2-chloro isomer, this forms a secondary carbocation, which is thermodynamically favored over the primary carbocation formed by the 3-chloro alternative[3].

Comparative GC-MS Data Analysis

To objectively validate the structure, we must compare the target molecule against its linear alternative. The table below summarizes the quantitative m/z data and the diagnostic value of each fragment.

Fragment Type	((2-Chloropropoxy)methyl)benzene (Target)	((3-Chloropropoxy)methyl)benzene (Alternative)	Diagnostic Value for Structural Validation
Molecular Ion [M]∙+	m/z 184 / 186 (3:1 isotopic ratio)	m/z 184 / 186 (3:1 isotopic ratio)	Confirms molecular weight and mono-chlorination.
Tropylium Ion	m/z 91 (Base Peak, 100%)	m/z 91 (Base Peak, 100%)	Confirms the presence of the benzyl ether moiety.
Halogen α -Cleavage 1	m/z 169 / 171 (Loss of ∙CH3​ )	Not observed	Highly specific to 2-chloro branching.
Halogen α -Cleavage 2	m/z 63 / 65 ( [CH3​CHCl]+ )	m/z 49 / 51 ( [CH2​Cl]+ )	Differentiates secondary vs. primary chloride position.
Ether α -Cleavage	m/z 121 (Loss of ∙CH(Cl)CH3​ )	m/z 121 (Loss of ∙CH2​CH2​Cl )	Common to both; confirms the ether oxygen position.

Experimental Protocol: Self-Validating GC-MS Workflow

To ensure high scientific integrity and reproducibility, follow this step-by-step methodology for the acquisition and validation of the GC-MS data. This protocol is designed to prevent thermal degradation of the halogenated ether while maximizing the resolution of the diagnostic low-mass fragments.

Step 1: Sample Preparation

• Accurately weigh 1.0 mg of the synthesized ((2-Chloropropoxy)methyl)benzene.

• Dissolve the standard in 1.0 mL of GC-grade hexane or ethyl acetate to create a 1 mg/mL stock solution.

• Vortex for 30 seconds to ensure complete dissolution.

Step 2: Gas Chromatography (GC) Parameters

• Column: Install a non-polar capillary column (e.g., DB-5MS or HP-5MS, 5%-phenyl-methylpolysiloxane), dimensions 30 m × 0.25 mm I.D. × 0.25 µm film thickness.

• Carrier Gas: High-purity Helium at a constant flow rate of 1.0 mL/min.

• Injection: Inject 1.0 µL using a split ratio of 50:1 to prevent detector saturation. Set the inlet temperature to 250 °C.

• Oven Program:

  • Initial temperature: 60 °C (Hold for 1 min).

  • Ramp: 15 °C/min to 280 °C.

  • Final hold: 3 mins (Total run time: ~18.6 mins).

Step 3: Mass Spectrometry (MS) Acquisition

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Temperatures: Transfer line at 280 °C; Ion source at 230 °C; Quadrupole at 150 °C.

• Scan Range: Set the mass analyzer to scan from m/z 40 to 300. (Scanning below m/z 40 is unnecessary and introduces background noise from carrier gas and air).

Step 4: Data Validation & Causality Check

• Extract the chromatogram for m/z 184 and verify the co-elution of m/z 186 at exactly a 3:1 ratio (confirming the 35Cl/37Cl isotopic signature).

• Confirm that m/z 91 is the base peak.

• Critical Step: Extract m/z 169 and m/z 63. The presence of these peaks definitively validates the molecule as the 2-chloro isomer, ruling out the 3-chloro alternative.

Fragmentation Pathway Visualization

The following diagram maps the logical relationship between the molecular ion and its primary gas-phase dissociation products.

Proposed 70 eV EI-MS fragmentation pathways for ((2-Chloropropoxy)methyl)benzene.

References

• Title: GCMS Section 6.
• Title: Mass Spectrometry - Fragmentation Patterns Source: Chemistry LibreTexts URL
• Title: Fragmentation Mechanisms - Intro to Mass Spectrometry Source: OrgChemBoulder URL

Sources

• 1. GCMS Section 6.13 [people.whitman.edu]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Mass Spectrometry [www2.chemistry.msu.edu]

Validating stereochemical outcomes in ((2-Chloropropoxy)methyl)benzene reactions

Validating Stereochemical Outcomes in ((2-Chloropropoxy)methyl)benzene Reactions: A Comparative Analytical Guide

((2-Chloropropoxy)methyl)benzene (CAS 17229-23-1) is a highly versatile secondary alkyl chloride utilized as a chiral building block in complex pharmaceutical syntheses[1]. When subjecting this substrate to nucleophilic substitution, researchers face a classic mechanistic dichotomy: achieving a stereospecific SN2 reaction (Walden inversion) versus falling victim to SN1-mediated racemization or E2 elimination[2][3]. Because the pharmacological efficacy of chiral drugs is inextricably linked to their absolute configuration, validating the stereochemical outcome—specifically the enantiomeric excess (ee)—of these reactions is a critical quality control checkpoint[4].

This guide provides an authoritative comparison of the two premier analytical methodologies used to validate stereochemical integrity: Chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy utilizing Chiral Solvating Agents (CSAs)[5].

The Mechanistic Challenge: SN2 vs. SN1 Pathways

Secondary alkyl halides like ((2-chloropropoxy)methyl)benzene are notoriously sensitive to reaction conditions. The carbon bonded to the chlorine atom is sterically hindered, which reduces the rate of SN2 backside attack compared to primary halides[3][6].

To achieve high enantiomeric purity, the reaction must be forced down the SN2 pathway. This requires the use of a strong, non-bulky nucleophile (e.g., azide or thiolate) and a polar aprotic solvent (e.g., DMF or DMSO). Polar aprotic solvents solvate the accompanying cation but leave the nucleophilic anion "naked" and highly reactive, facilitating a concerted backside attack that results in a 100% inversion of stereochemistry[2][6]. Conversely, the use of weak nucleophiles in polar protic solvents allows the leaving group to dissociate, forming a planar carbocation intermediate (SN1) that is attacked from both faces, resulting in racemization[7].

Caption: Mechanistic divergence of secondary alkyl chlorides in nucleophilic substitution.

Comparative Analysis: Chiral HPLC vs. Chiral NMR

Even under optimized SN2 conditions, transient ion-pair formation or localized solvent caging can induce partial racemization. Validating the final ee requires analytical techniques capable of differentiating between enantiomers in an achiral environment[5].

• Chiral HPLC: Operates by passing the analyte through a Chiral Stationary Phase (CSP). The enantiomers form transient, reversible diastereomeric complexes with the stationary phase, resulting in different retention times[8]. It is the industry standard for regulatory compliance due to its extreme sensitivity[4].

• Chiral NMR Spectroscopy: Utilizes a Chiral Solvating Agent (CSA) or Chiral Derivatizing Agent (CDA) added directly to the NMR tube. These agents form diastereomeric complexes in solution, causing the NMR signals of the two enantiomers to split (Δδ), allowing for direct integration and ee calculation[5][9].

Quantitative Performance Comparison

Analytical Parameter	Chiral HPLC	Chiral NMR (with CSA)
Mechanism of Resolution	Transient diastereomeric interactions on CSP	Diastereomeric complex formation in solution
Limit of Detection (LOD)	~0.05 - 1.5 µg/mL (Highly Sensitive)[5]	~1.0 - 2.0% of minor enantiomer (Moderate)[5]
Analysis Time	15 - 45 minutes per chromatographic run	5 - 10 minutes per spectral scan[10]
Sample Preparation	Simple dilution, requires extensive column screening	Direct addition of CSA to the NMR tube[9]
Destructive to Sample?	Yes (unless utilizing preparative scale systems)	No (analyte can be fully recovered)
Primary Application	Regulatory QC, precise ee quantification[8]	Rapid reaction screening, absolute configuration mapping

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, any stereochemical validation workflow must be a self-validating system. This means incorporating racemate controls to prove that the analytical method is genuinely capable of resolving the enantiomers before analyzing the enantioenriched product[4].

Protocol A: Stereospecific SN2 Azidation of ((2-Chloropropoxy)methyl)benzene

Causality Note: Sodium azide (NaN3) is chosen because it is a powerful, linear nucleophile with minimal steric bulk, heavily favoring SN2 over E2 elimination. DMF is selected to maximize the nucleophilicity of the azide ion.

• Preparation: Dissolve 1.0 equivalent of enantiopure (S)-((2-chloropropoxy)methyl)benzene in anhydrous DMF under an inert argon atmosphere.

• Nucleophilic Attack: Add 2.0 equivalents of NaN3. Heat the reaction mixture to 60°C for 12 hours.

• Workup: Quench the reaction with distilled water to precipitate the inorganic salts. Extract the aqueous layer with diethyl ether (3x).

• Purification: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous MgSO4, and concentrate in vacuo to yield the enantioenriched (R)-azide product.

Protocol B: Cross-Validation via Chiral HPLC

Causality Note: A racemic standard must be injected first. If the resolution factor (Rs) between the two enantiomer peaks is less than 1.5, the baseline is not resolved, and the ee calculation will be mathematically invalid[4].

• System Suitability (The Racemate Control): Synthesize a racemic mixture of the product using SN1 conditions (e.g., solvolysis). Inject 10 µL of the racemate onto a Chiralcel OD-H column (Hexane/Isopropanol 90:10, flow rate 1.0 mL/min).

• Baseline Verification: Confirm the presence of two distinct peaks with an area ratio of exactly 50:50 and an Rs > 1.5.

• Sample Analysis: Inject 10 µL of the enantioenriched SN2 product from Protocol A.

• Quantification: Calculate the ee using the formula: ee (%) =[(Area Major - Area Minor) / (Area Major + Area Minor)] × 100.

Protocol C: Orthogonal Validation via 1H NMR with a Chiral Solvating Agent

Causality Note: Unlike CDAs (like Mosher's acid) which require a reactive functional group (OH or NH2)[10], CSAs like (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's alcohol) form non-covalent π-stacked complexes directly with the ether/azide. This eliminates the risk of kinetic resolution during a derivatization step.

• Sample Preparation: Dissolve 10 mg of the enantioenriched product in 0.6 mL of CDCl3.

• CSA Addition: Add 3.0 equivalents of Pirkle's alcohol directly to the NMR tube.

• Acquisition: Acquire a standard 1D 1H NMR spectrum at 400 MHz or higher.

• Integration: Identify the distinct, split signals for the methyl doublet of the propoxy chain. Integrate the downfield (major enantiomer) and upfield (minor enantiomer) signals to orthogonally confirm the ee obtained from the HPLC data.

Caption: Orthogonal cross-validation workflow for determining enantiomeric excess.

References

• Chemistry Steps. "SN2 Reaction Mechanism - Secondary Alkyl Halides." Chemistry Steps,
• Aceschem. "CAS 17229-23-1 | ((2-Chloropropoxy)methyl)benzene." Aceschem,
• Benchchem. "A Head-to-Head Battle for Chiral Purity: Cross-Validating Enantiomeric Excess with HPLC and NMR." Benchchem,
• Master Organic Chemistry. "The SN2 Reaction Mechanism." Master Organic Chemistry,
• Jasperse, C. "Chem 350 Ch. 6 Notes 1.
• Khan Academy.
• ResearchGate. "1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition.
• ACS Publications. "Rapid Determination of Enantiomeric Excess via NMR Spectroscopy.
• Herald Scholarly Open Access.
• Regis Technologies. "System Suitability And Validation For Chiral Purity Assays Of Drug Substances." Regis Technologies,

Sources

• 1. aceschem.com [aceschem.com]
• 2. SN2 Reaction Mechanism [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. System Suitability And Validation For Chiral Purity Assays Of Drug Substances - Regis Technologies [registech.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Khan Academy [khanacademy.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. heraldopenaccess.us [heraldopenaccess.us]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Spectroscopic comparison of ((2-Chloropropoxy)methyl)benzene and allyl benzyl ether

Title: Spectroscopic and Synthetic Comparison Guide: Allyl Benzyl Ether vs. ((2-Chloropropoxy)methyl)benzene

Target Audience: Researchers, Application Scientists, and Drug Development Professionals.

Executive Summary & Chemical Context

This guide provides an objective, data-driven comparison between Allyl benzyl ether (ABE) and its hydrochlorinated derivative, ((2-Chloropropoxy)methyl)benzene (CPMB) .

• Allyl benzyl ether (CAS: 14593-43-2) is a highly versatile synthetic intermediate featuring a robust ether linkage and a reactive terminal alkene[1][2].

• ((2-Chloropropoxy)methyl)benzene (CAS: 17229-23-1) , with the molecular formula C10​H13​ClO , is a secondary alkyl chloride generated via the regioselective Markovnikov hydrochlorination of ABE[3][4][5].

Understanding the spectroscopic differentiation between these two molecules is critical when monitoring the conversion of the sp²-hybridized olefin into the sp³-hybridized chiral alkyl chloride.

Spectroscopic Comparison & Mechanistic Causality

When validating the transformation of ABE to CPMB, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy serve as the primary self-validating analytical tools[6]. The conversion induces distinct electronic and steric shifts.

Table 1: Comparative Spectroscopic Data Summary

Analytical Method	Allyl Benzyl Ether (ABE)	((2-Chloropropoxy)methyl)benzene (CPMB)
¹H NMR (CDCl₃)	δ 7.34 (m, 5H): Aromatic protons δ 5.9–6.0 (m, 1H): Internal alkene CH δ 5.17–5.35 (m, 2H): Terminal alkene CH₂ δ 4.50 (s, 2H): Ph-CH₂-O δ 4.04 (d, J=1.46 Hz, 2H): O-CH₂-CH=	δ ~7.35 (m, 5H): Aromatic protons δ ~4.55 (s, 2H): Ph-CH₂-O δ ~4.15 (m, 1H): -CH(Cl)- (Deshielded) δ ~3.60 (m, 2H): O-CH₂-CH(Cl) (ABX multiplet) δ ~1.50 (d, 3H): -CH₃
IR (neat)	1630 cm⁻¹: C=C stretch 1090 cm⁻¹: C-O-C stretch ~3030 cm⁻¹: sp² C-H stretch	Absence of 1630 cm⁻¹: Alkene consumed ~1100 cm⁻¹: C-O-C stretch ~700 cm⁻¹: C-Cl stretch

Expertise & Experience: The "Why" Behind the Spectral Shifts

• Emergence of Diastereotopic Protons: In ABE, the allylic protons (O-CH₂-CH=) appear as a simple doublet at δ 4.04 ppm due to coupling with the adjacent alkene CH[6]. However, upon hydrochlorination to CPMB, the adjacent carbon becomes a chiral center (-CH(Cl)-). This renders the two protons of the O-CH₂ group diastereotopic (magnetically inequivalent). They couple with each other and the adjacent CH, resulting in a complex ABX multiplet. Recognizing this ABX pattern is the definitive proof of chiral center formation.

• Halogen Deshielding: The secondary proton in CPMB is strongly deshielded by the inductive electron-withdrawing effect of the newly introduced chlorine atom, shifting its resonance downfield to ~4.15 ppm.

Caption: Logic tree for the rapid spectroscopic differentiation of ABE and CPMB.

Experimental Workflows & Self-Validating Protocols

The following protocols represent field-proven methodologies for synthesizing both compounds, prioritizing safety, high yield, and regioselectivity.

Caption: Two-step synthetic workflow from benzyl alcohol to ((2-Chloropropoxy)methyl)benzene.

Protocol A: Synthesis of Allyl Benzyl Ether (Williamson Ether Synthesis)

This solvent-free, phase-transfer catalyzed protocol avoids harsh conditions and yields ABE in >95% yield[6].

• Procedure: A mixture of benzyl alcohol (1.0 mmol), allyl bromide (4.0 mmol), solid KOH (2.0 mmol), and Tetrabutylammonium iodide (TBAI, 5 mol%) is stirred at room temperature for 4.5 hours[6]. The crude mixture is loaded directly onto a short silica gel column and eluted with hexane:ethyl acetate (95:5)[6].

• Causality & Rationale: TBAI acts as a phase-transfer catalyst, shuttling the alkoxide anion from the solid KOH surface into the organic phase to react with allyl bromide. This drastically reduces reaction time and eliminates the need for dry, pyrophoric reagents like NaH.

• Self-Validation: Monitor via Thin Layer Chromatography (TLC). Benzyl alcohol is highly polar (lower Rf​ ). The reaction is deemed complete when the lower spot is fully consumed, leaving only the non-polar ABE (higher Rf​ ).

Protocol B: Regioselective Hydrochlorination to CPMB

Traditional hydrochlorination requires corrosive, gaseous HCl and often yields uncontrollable mixtures of Markovnikov and anti-Markovnikov products. The modern approach utilizes a Cobalt-catalyzed protocol developed by Carreira and co-workers[5].

• Procedure: A Co(II) catalyst (e.g., 2 mol%) is dissolved in ethanol at room temperature under argon. Allyl benzyl ether (0.5 mmol) is added, followed by p-Toluenesulfonyl chloride (TsCl, 1.2 equiv) as the chlorine source[5]. The reaction proceeds for 5 hours, followed by purification via flash chromatography (Hexane:CH₂Cl₂ = 2:1 to 4:1) to yield CPMB as a colorless oil[5].

• Causality & Rationale: This protocol utilizes bench-stable TsCl instead of HCl gas. The system generates a Co-hydride intermediate, which undergoes regioselective hydrometalation of the alkene to form the most thermodynamically stable secondary radical/organocobalt intermediate (strict Markovnikov selectivity). Subsequent chlorine transfer from TsCl yields CPMB exclusively[5].

• Self-Validation: Quench a micro-aliquot, extract with hexanes, and run a rapid IR spectrum. The complete absence of the 1630 cm⁻¹ peak validates total conversion of the alkene before committing the bulk batch to column chromatography.

References

• PubChem (NIH). Allyl benzyl ether | C10H12O | CID 84542. Retrieved from:[Link]

• Indian Academy of Sciences. A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. J. Chem. Sci., Vol. 116, No. 4, July 2004, pp. 193–197. Retrieved from: [Link]

• Gaspar, B., & Carreira, E. M. (Wiley-VCH). Catalytic Hydrochlorination of Unactivated Olefins with TsCl. Angewandte Chemie International Edition. Retrieved from: [Link]

• ChemSrc. 17229-23-1 ((2-Chloropropoxy)methyl)benzene CAS Information. Retrieved from:[Link]

Sources

• 1. Allyl Benzyl Ether | 14593-43-2 [chemicalbook.com]
• 2. Allyl benzyl ether | C10H12O | CID 84542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. aceschem.com [aceschem.com]
• 4. 17229-23-1_((2-Chloropropoxy)methyl)benzeneCAS号:17229-23-1_((2-Chloropropoxy)methyl)benzene【结构式 性质 英文】 - 化源网 [m.chemsrc.com]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. ias.ac.in [ias.ac.in]

Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Personal Protective Equipment for ((2-Chloropropoxy)methyl)benzene

For the diligent researcher, scientist, and drug development professional, the introduction of a new chemical entity into the laboratory workflow necessitates a rigorous and proactive approach to safety. This guide provides essential, immediate safety and logistical information for handling ((2-Chloropropoxy)methyl)benzene (CAS No. 17229-23-1). While a publicly available, verified Safety Data Sheet (SDS) for this specific compound is not readily accessible, this document synthesizes field-proven insights and best practices derived from structurally similar chlorinated aromatic ethers to establish a robust framework for personal protection.

The causality behind our experimental and safety choices is paramount. In the absence of specific toxicological and hazard data, we must adopt a conservative approach, treating the compound with a high degree of caution. This principle of "assumed risk" ensures that our protocols are self-validating systems, designed to protect against potential hazards that are common to this chemical class, such as skin and eye irritation, potential toxicity if ingested or inhaled, and flammability.

Immediate Safety Concerns & Hazard Assessment

Based on an analysis of related chemical structures, we can anticipate the following primary hazards associated with ((2-Chloropropoxy)methyl)benzene. It is crucial to understand that these are informed assumptions, and the specific SDS, which must be obtained from the supplier, remains the definitive source of information.

Potential Hazard	Rationale based on Structural Analogs	Immediate Action Required
Skin Irritation/Corrosion	Chlorinated organic compounds frequently cause skin irritation.[1][2] The presence of a benzene ring can enhance this effect.	Avoid all direct skin contact. Implement a stringent glove policy.
Serious Eye Damage/Irritation	Solvents and reagents of this class are often severe eye irritants.[1][2][3]	Mandate the use of chemical safety goggles at all times within the handling area.
Acute Toxicity (Oral, Inhalation)	Harmful if swallowed is a common classification for related compounds.[1][3] Inhalation of vapors may also be harmful.	Handle only in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]
Flammability	Many organic ethers and benzene derivatives are flammable liquids.[1][5][6]	Keep away from all ignition sources, including heat, sparks, and open flames.[1][6] Use grounded equipment to prevent static discharge.[6][7]

Your Shield: A Step-by-Step PPE Protocol

The following protocol is designed as a comprehensive, multi-layered defense against the anticipated hazards of ((2-Chloropropoxy)methyl)benzene.

Step 1: Engineering Controls - The First Line of Defense

Before any personal protective equipment is donned, ensure that appropriate engineering controls are in place and fully functional.

• Chemical Fume Hood: All handling of ((2-Chloropropoxy)methyl)benzene, including weighing, transferring, and reaction setup, must be conducted within a certified chemical fume hood. This is non-negotiable. The fume hood contains vapors and provides a physical barrier in case of splashes.

• Ventilation: Ensure the laboratory has adequate general ventilation.[1][4]

• Safety Stations: Confirm the location and operational status of the nearest safety shower and eyewash station before beginning work.[4]

Step 2: Donning Personal Protective Equipment

The following sequence is critical to ensure complete and proper protection.

• Inner Gloves: Begin with a pair of nitrile gloves as a base layer. This provides initial protection and makes the doffing process safer.

• Protective Clothing: A flame-retardant laboratory coat is mandatory.[8] For larger quantities or procedures with a higher risk of splashing, chemical-resistant aprons or suits should be worn over the lab coat.

• Outer Gloves: Wear a pair of compatible, chemical-resistant gloves over the inner nitrile gloves. Due to the lack of specific chemical compatibility data for ((2-Chloropropoxy)methyl)benzene, select gloves rated for broad protection against chlorinated solvents and aromatic compounds. Viton® or butyl rubber are often recommended for similar chemicals, but the user must consult the glove manufacturer's compatibility charts and the substance-specific SDS. Always inspect gloves for any signs of degradation or perforation before use.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement.[6] A face shield worn over the safety goggles is required when there is a significant risk of splashing.

• Respiratory Protection: If there is any risk of generating aerosols or vapors that cannot be contained by a fume hood, a government-approved respirator is required.[8] The type of filter cartridge (e.g., organic vapor) must be selected based on the information provided in the compound-specific SDS.

Operational Plans: Decontamination and Disposal

A safe protocol extends beyond handling to include the entire lifecycle of the chemical in the laboratory.

Decontamination

• Personnel: In case of skin contact, immediately remove all contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.[2][3] Seek immediate medical attention. For eye contact, flush with water for at least 15 minutes, holding the eyelids open, and seek immediate medical attention.[2]

• Equipment and Work Surfaces: All surfaces and equipment should be decontaminated after use. Use a suitable solvent (e.g., ethanol or isopropanol) followed by a soap and water wash, ensuring all cleaning materials are disposed of as hazardous waste.

Spill Management

• Evacuate: Alert personnel and evacuate the immediate area.

• Control: If safe to do so, remove all ignition sources.

• Contain: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Personal Protection: Only personnel with appropriate PPE, including respiratory protection, should be involved in the cleanup.

• Disposal: Collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.

Waste Disposal

All materials contaminated with ((2-Chloropropoxy)methyl)benzene, including empty containers, used PPE, and cleanup materials, must be treated as hazardous waste.

• Containers: Do not rinse empty containers into the drain. They must be collected for proper disposal.

• Labeling: All waste containers must be clearly labeled with the chemical name and associated hazards.

• Procedure: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[9] Engage a licensed waste disposal company for removal.

This guide provides a foundational safety framework. The ultimate responsibility for safety lies with the individual researcher and their institution. Always perform a risk assessment for your specific experimental procedure and consult with your Environmental Health and Safety (EHS) department. The value of a chemical is only realized when it is handled with the respect and caution it demands, ensuring the safety of the innovators who work with it.

References

• SynQuest Laboratories, Inc. (n.d.). Safety Data Sheet: (2-Chloroprop-2-yl)benzene.
• Tokyo Chemical Industry. (2026, February 3). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 7). SAFETY DATA SHEET.
• Aromsyn Co.,Ltd. (n.d.). 17229-23-1 | ((2-Chloropropoxy)methyl)benzene.
• Aceschem. (n.d.). CAS 17229-23-1 | ((2-Chloropropoxy)methyl)benzene.
• Fisher Scientific. (2010, April 12). SAFETY DATA SHEET: 2-Chloro-2-methylpropane.
• Fisher Scientific. (2009, September 10). SAFETY DATA SHEET: Chlorobenzene.
• Tokyo Chemical Industry. (2025, November 5). SAFETY DATA SHEET.
• CPAChem. (2024, January 11). Safety data sheet.
• Centers for Disease Control and Prevention. (2019, October 30). NIOSH Pocket Guide to Chemical Hazards - Benzene.
• MOLGROUP. (2020, April 7). Benzene - SDS EU (Reach Annex II).
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Showa Chemical Co., Ltd. (2025, February 25).
• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET: (2-Chloroethyl)benzene.
• Chevron Phillips Chemical. (2021, September 23). Safety Data Sheet: Benzene.

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